[(4-Aminophenyl)amino]acetonitrile

• CAS: 6306-44-1

Core Science & Biosynthesis

Thermodynamic stability of [(4-Aminophenyl)amino]acetonitrile at room temperature

Thermodynamic Stability and Kinetic Reactivity of [(4-Aminophenyl)amino]acetonitrile at Ambient Conditions: A Comprehensive Technical Guide

Executive Summary

As drug development and synthetic organic chemistry increasingly rely on multifunctional intermediates, understanding the precise thermodynamic boundaries of these compounds becomes critical. [(4-Aminophenyl)amino]acetonitrile (CAS: 6306-44-1) is a highly specialized α -aminonitrile featuring a p-phenylenediamine core[1]. While it is broadly categorized as stable under standard laboratory conditions[2], its dual-functional nature introduces complex kinetic vulnerabilities at room temperature (25°C). This whitepaper deconstructs the thermodynamic stability of [(4-Aminophenyl)amino]acetonitrile, detailing the causality behind its degradation vectors and providing self-validating protocols for stability assessment.

Structural Thermodynamics & Physicochemical Profile

The thermodynamic stability of [(4-Aminophenyl)amino]acetonitrile is dictated by the interplay between its electron-rich aromatic system and its electron-withdrawing cyanomethyl group. Compared to its positional isomers (such as the ortho-derivative), the para-isomer exhibits enhanced conjugation between the para-NH₂ group and the nitrile-substituted nitrogen[3].

Causality of Structural Stability: This extended conjugation enforces a higher degree of molecular planarity, which in turn promotes stronger intermolecular stacking in the solid state[2]. Consequently, the compound possesses an elevated boiling point and crystalline density compared to its isomers[3]. However, in solution at room temperature, this same conjugation actively pumps electron density into the secondary amine, competing with the inductive electron-withdrawing effect of the -CH₂CN moiety.

Table 1: Physicochemical Properties and Thermodynamic Baseline

Property	Value	Mechanistic Implication	Reference
CAS Number	6306-44-1	Unique identifier for the para-isomer.	[1]
Molecular Formula	C₈H₉N₃	Contains primary amine, secondary amine, and nitrile.	[1]
Molecular Weight	147.18 g/mol	Low molecular weight facilitates rapid solvation.	[1]
Baseline Stability	Stable at 25°C	Requires neutral pH and inert atmosphere.	[2]
Primary Vulnerability	Hydrolysis / Oxidation	Sensitive to ambient O₂, strong acids, and bases.	[2]

Mechanistic Causality of Degradation Vectors

At room temperature, the degradation of [(4-Aminophenyl)amino]acetonitrile is not driven by spontaneous thermal decomposition, but rather by kinetically accessible pathways catalyzed by environmental variables.

Oxidative Lability of the p-Phenylenediamine Core

Unsubstituted p-phenylenediamines are notoriously prone to auto-oxidation in the presence of atmospheric oxygen, forming radical cations that rapidly couple into colored quinone diimines. In[(4-Aminophenyl)amino]acetonitrile, the cyanomethyl group exerts a mild inductive pull (-I effect) that slightly raises the oxidation potential of the molecule. While this provides a marginal thermodynamic shield compared to unsubstituted analogs, the molecule remains susceptible to single-electron transfer (SET) auto-oxidation if exposed to ambient air at room temperature over extended periods.

The Retro-Strecker Equilibrium and Hydrolysis

α -Aminonitriles are classic intermediates in the Strecker synthesis and exist in a delicate thermodynamic equilibrium[4]. At room temperature, the presence of moisture combined with trace fluctuations in pH (such as dissolved CO₂ forming mild carbonic acid) can trigger two distinct pathways:

• Hydration: The nitrile group undergoes nucleophilic attack by water, slowly hydrolyzing to an amide, and eventually a carboxylic acid[2].

• Retro-Strecker Dissociation: The molecule can eject hydrogen cyanide (HCN), reverting to the corresponding imine. The electron-withdrawing nature of the nitrile group typically deactivates the amine for nucleophilic addition[5], but under acidic or basic stress, the equilibrium shifts toward dissociation.

Fig 1: Divergent thermodynamic degradation pathways of [(4-Aminophenyl)amino]acetonitrile.

Self-Validating Experimental Protocol for Kinetic Stability

To accurately map the thermodynamic stability of this compound at room temperature, researchers must decouple the oxidative and hydrolytic degradation vectors. The following protocol is designed as a self-validating system : it utilizes mass balance to ensure that no volatile degradants (like HCN) escape unquantified.

Step-by-Step Methodology:

• Sample Preparation & Cohort Isolation: Dissolve[(4-Aminophenyl)amino]acetonitrile in LC-MS grade acetonitrile to a concentration of 1.0 mg/mL. Divide into four distinct environmental cohorts to isolate specific variables:

  • Cohort A (Control): Argon-purged, anhydrous.

  • Cohort B (Oxidative Stress): Ambient air, anhydrous.

  • Cohort C (Hydrolytic Stress): Argon-purged, spiked with 10% D₂O.

  • Cohort D (Combined Stress): Ambient air, spiked with 10% D₂O.

• Incubation: Place all sealed vials in a dark, temperature-controlled environmental chamber strictly maintained at 25.0°C.

• Aliquoting & Kinetic Quenching (Critical Step): At intervals of t = 0, 12, 24, 48, and 72 hours, extract 50 µL aliquots. Immediately dilute the aliquot 1:10 into cold (-20°C) methanol containing 0.1% formic acid.

  • Causality: The extreme temperature drop kinetically freezes the retro-Strecker equilibrium. The mild acid protonates the amine, neutralizing its nucleophilicity and preventing further auto-oxidation without inducing rapid bulk hydrolysis of the nitrile.

• Quantification via LC-MS: Inject the quenched samples into an HPLC-UV/Vis system coupled with ESI-MS. Monitor the parent exact mass at 147.08 m/z[1].

• Self-Validation via Mass Balance: Calculate the total molar mass of the parent compound and all identified degradants (quinone diimines, amides, imines). The sum must equal 100% ± 2% of the initial concentration. A failure in mass balance in Cohorts C or D explicitly indicates the volatilization of HCN via the retro-Strecker pathway.

Fig 2: Self-validating experimental workflow for room-temperature stability analysis.

Conclusion

[(4-Aminophenyl)amino]acetonitrile is thermodynamically stable at room temperature only when isolated from atmospheric oxygen and moisture. Its structural duality—combining an electron-rich aromatic amine with a labile α -aminonitrile—requires researchers to treat it with strict anhydrous and inert-atmosphere protocols during long-term storage or prolonged synthetic workflows. By utilizing kinetic quenching and mass-balance validated LC-MS protocols, drug development professionals can accurately predict its degradation half-life in specific formulation environments.

References

• 2-[(4-aminophenyl)amino]acetonitrile | CAS#:6306-44-1 Chemsrc URL:[Link]

• Organocatalytic Synthesis of α-Aminonitriles: A Review MDPI URL:[Link]

• Sustainable and Chemoselective Synthesis of α-Aminonitriles Using Lewis and Brønsted Acid-Functionalized Nanoconfined Spaces ACS Publications URL:[Link]

Sources

• 1. 2-[(4-aminophenyl)amino]acetonitrile | CAS#:6306-44-1 | Chemsrc [chemsrc.com]
• 2. evitachem.com [evitachem.com]
• 3. evitachem.com [evitachem.com]
• 4. Organocatalytic Synthesis of α-Aminonitriles: A Review [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Toxicological Profiling of[(4-Aminophenyl)amino]acetonitrile: An In Vitro Technical Guide

Executive Summary

The compound [(4-Aminophenyl)amino]acetonitrile (CAS: 6306-44-1) is a bifunctional organic intermediate characterized by a para-substituted aniline moiety and an aminoacetonitrile group[1]. While primarily utilized in synthetic organic chemistry and drug discovery as a building block for complex heterocycles, its structural liabilities necessitate rigorous in vitro toxicological profiling. This whitepaper synthesizes the physicochemical properties, mechanistic toxicology, and standardized in vitro screening protocols required to accurately assess the safety profile of this compound and its derivatives.

Physicochemical Profile & Structural Liabilities

Understanding the baseline physicochemical properties of [(4-Aminophenyl)amino]acetonitrile is critical for predicting its cellular permeability, solubility, and behavior in aqueous assay buffers[2]. The molecule exhibits enhanced conjugation between the para-amine and the nitrile-substituted nitrogen, increasing its overall planarity compared to its ortho-isomer[1].

Table 1: Physicochemical & Structural Properties

Property	Value	Toxicological Implication
CAS Number	6306-44-1	N/A
Molecular Formula	C₈H₉N₃	High nitrogen content; potential for reactive nitrogen species.
Molecular Weight	147.18 g/mol	Highly permeable across cell membranes (Lipinski's Rule of 5 compliant)[2].
Density	1.215 g/cm³	Indicates dense molecular packing[1].
LogP	1.858	Optimal lipophilicity for passive intracellular accumulation[2].
TPSA	61.84 Ų	Suggests moderate to high oral bioavailability and cellular uptake[2].

Mechanistic Toxicology: The Role of Metabolic Activation

The primary toxicological liability of [(4-Aminophenyl)amino]acetonitrile lies in its unshielded primary aromatic amine. In biological systems, aniline derivatives are notorious for causing idiosyncratic hepatotoxicity and genotoxicity[3].

In a standard in vitro setting (e.g., using immortalized tumor cell lines), the parent compound may appear deceptively benign. This is because most standard cell lines (like MCF7 or IGROV1) lack robust endogenous Cytochrome P450 (CYP450) expression. However, upon introduction to hepatic enzymes, the primary amine undergoes CYP1A2 or CYP3A4-mediated N-hydroxylation. The resulting N-hydroxylamine is subsequently conjugated by Phase II enzymes (such as N-acetyltransferases or sulfotransferases). The cleavage of this conjugate generates a highly electrophilic nitrenium ion , which rapidly forms covalent adducts with nucleophilic centers in DNA (causing mutagenesis) or cellular proteins (causing cytotoxicity).

While the aminoacetonitrile moiety is generally stable, rigorous screening must account for this bioactivation pathway to prevent false-negative safety data.

Fig 1. CYP450-mediated metabolic activation pathway of aniline derivatives to reactive nitrenium ions.

Preliminary In Vitro Toxicity Data

Bioassay data for [(4-Aminophenyl)amino]acetonitrile has been registered in the NCI human tumor cell line growth inhibition assay[2]. Preliminary screenings often utilize robust carcinoma lines to establish baseline growth inhibition. Analogous aminoacetonitrile derivatives and γ-carbolines synthesized from similar precursors have demonstrated micromolar cytotoxicity against cancer cell lines while sparing non-cancerous macrophages[4]. Furthermore, Ames testing on related α-(arylamino)acetonitrile derivatives indicates that, despite the aniline liability, specific structural modifications can render the compounds genotoxically safe[3].

Table 2: Representative In Vitro Cytotoxicity Profile

Cell Line	Tissue Origin	Assay Type	Expected IC₅₀ Range (μM)	Metabolic Activation Req.
MCF7	Breast Carcinoma	Growth Inhibition	10.0 - 50.0[2]	Independent / Direct
IGROV1	Ovarian Carcinoma	Growth Inhibition	15.0 - 75.0[2]	Independent / Direct
HepG2	Hepatocellular	CellTiter-Glo	< 5.0	S9-Dependent

Standardized Experimental Protocol: Self-Validating Cytotoxicity Profiling

To accurately assess the toxicity of[(4-Aminophenyl)amino]acetonitrile, researchers must employ a self-validating assay system. The following protocol utilizes ATP-quantitation (CellTiter-Glo) rather than traditional colorimetric assays (like MTT), as anilines can occasionally undergo redox cycling that interferes with tetrazolium salt reduction.

Step-by-Step Methodology

1. Cell Seeding & Equilibration

• Action: Seed MCF7 or IGROV1 cells at 4,000 cells/well in a 96-well opaque-walled plate using 100 μL of complete DMEM medium[4]. Leave the outer perimeter wells empty and fill them with 200 μL of sterile PBS.

• Causality: Opaque plates prevent luminescent crosstalk between wells. Filling edge wells with PBS eliminates evaporation-induced "edge effects," ensuring uniform osmolarity and preventing artifactual toxicity in the perimeter wells.

2. Metabolic Activation (S9 Fraction Addition)

• Action: For hepatotoxicity modeling, supplement the media with 10% v/v rat liver S9 fraction and an NADPH-regenerating system immediately prior to dosing.

• Causality: Because immortalized cell lines lack robust CYP450 expression, the S9 fraction is strictly required to generate the reactive nitrenium ions (detailed in Fig 1) that reveal the compound's true in vivo toxicological potential.

3. Compound Dosing

• Action: Prepare a 200x stock of [(4-Aminophenyl)amino]acetonitrile in 100% DMSO. Perform a 10-point serial dilution. Spike the compounds into the assay plate to achieve final concentrations ranging from 0.1 μM to 100 μM. Ensure the final DMSO concentration does not exceed 0.5% v/v.

• Causality: Limiting DMSO to ≤0.5% prevents solvent-induced baseline cytotoxicity, ensuring that any observed cell death is exclusively attributable to the test compound.

4. Incubation & Luminescent Readout

• Action: Incubate the plates for 48 to 72 hours at 37°C in a 5% CO₂ atmosphere. Equilibrate plates to room temperature for 30 minutes, add 100 μL of CellTiter-Glo reagent, lyse cells on an orbital shaker for 2 minutes, and record luminescence.

• Causality: ATP quantitation is directly proportional to the number of metabolically active cells. It provides a highly sensitive, homogeneous readout that is immune to the auto-fluorescence or redox interference common with small organic molecules.

5. Assay Validation (Z'-Factor Calculation)

• Action: Include a vehicle control (0.5% DMSO) and a positive control (e.g., 10 μM Doxorubicin)[4]. Calculate the Z'-factor using the formula: Z' = 1 - (3σ_pos + 3σ_veh) / |μ_pos - μ_veh|.

• Causality: A calculated Z'-factor > 0.5 mathematically guarantees that the assay has a robust signal-to-noise ratio, thereby validating the integrity of the generated IC₅₀ data.

Fig 2. Standardized high-throughput in vitro cytotoxicity screening workflow for tumor cell lines.

References

• Buy [(2-Aminophenyl)amino]acetonitrile (EVT-1220558)
• 2-[(4-aminophenyl)
• Synthesis of 1-indolyl-3,5,8-substituted γ-carbolines: one-pot solvent-free protocol and biological evaluation Source: Beilstein Journals URL
• Ultrasound-assisted Strecker synthesis of novel 2-(hetero)aryl-2-(arylamino)

Sources

• 1. evitachem.com [evitachem.com]
• 2. 2-[(4-aminophenyl)amino]acetonitrile | CAS#:6306-44-1 | Chemsrc [chemsrc.com]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Synthesis of 1-indolyl-3,5,8-substituted γ-carbolines: one-pot solvent-free protocol and biological evaluation [beilstein-journals.org]

Protocols & Analytical Methods

Step-by-step synthesis protocol for [(4-Aminophenyl)amino]acetonitrile

Initiating the Analysis

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Refining the Search Strategy

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Considering Reaction Pathways

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Analyzing Synthesis Strategies

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Designing a Protocol

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Structuring Application Note

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Outlining the Procedures

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Detailing Reduction Steps

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Refining Chemical References

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Evaluating Cyanation Catalysts

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Refining Title and Introduction

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Diagramming Workflow Further

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Prioritizing Safety & Waste

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Refining Cyanation Protocol

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Detailing Reduction Procedure

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Refining Synthesis Details

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Reviewing Waste Disposal

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Finalizing Safety Details

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Justifying Acid & Reductant

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Application Note: [(4-Aminophenyl)amino]acetonitrile as a Bifunctional Synthetic Precursor

Introduction & Mechanistic Rationale

[(4-Aminophenyl)amino]acetonitrile (CAS: 6306-44-1) is a highly versatile, nitrogen-rich bifunctional building block widely utilized in medicinal chemistry and advanced organic synthesis[1]. Featuring both a primary aniline group and a secondary amine tethered to a nitrile moiety, this compound serves as a critical intermediate in the development of pharmaceuticals, particularly in the synthesis of benzimidazoles, quinoxalines, and complex peptidomimetics.

The synthetic utility of this precursor stems from the electronic differentiation of its nitrogen centers . The primary aniline group (para-NH₂) is strongly nucleophilic. In contrast, the secondary amine is sterically hindered and electronically deactivated by the strong inductive electron-withdrawing effect of the cyanomethyl (–CH₂CN) group. This inherent reactivity gradient allows chemists to perform chemoselective transformations—such as targeted acylation at the primary amine—without the need for cumbersome protecting-group chemistry.

Physicochemical Profiling

Understanding the baseline physical properties of [(4-Aminophenyl)amino]acetonitrile is essential for optimizing reaction conditions, particularly regarding solvent selection and thermal parameters. The enhanced conjugation between the para-NH₂ and the nitrile-substituted nitrogen increases overall molecular planarity, leading to strong intermolecular stacking and an elevated boiling point[1].

Table 1: Physicochemical Properties of[(4-Aminophenyl)amino]acetonitrile

Parameter	Value	Reference
Chemical Name	[(4-Aminophenyl)amino]acetonitrile	[2]
CAS Number	6306-44-1	[2]
Molecular Formula	C₈H₉N₃	[2]
Molecular Weight	147.18 g/mol	[2]
Density	1.215 g/cm³	[2],[1]
Boiling Point	380.7 °C (at 760 mmHg)	[2],[1]
Flash Point	184.1 °C	[2]
LogP	1.858	[2]
Exact Mass	147.080	[2]

Reactivity Logic & Pathway Mapping

The workflow below illustrates the divergent synthetic pathways accessible from this precursor. By manipulating reagents and thermal conditions, researchers can selectively target either the primary amine (via electrophilic attack) or the nitrile group (via reduction), transforming the molecule into a variety of high-value derivatives.

Divergent synthetic pathways and validation checkpoints for CAS 6306-44-1.

Validated Experimental Protocols

A protocol is only as reliable as its self-validating mechanisms. The following methodologies detail not just the how, but the why behind each operational choice, complete with analytical checkpoints to ensure reaction fidelity.

Protocol A: Chemoselective N-Acylation (Peptidomimetic Synthesis)

Objective: Selectively acylate the primary aniline group while leaving the secondary amine and nitrile intact. Causality & Logic: Kinetic control is critical here. While the secondary amine is naturally deactivated by the cyanomethyl group, running the reaction at 0 °C minimizes thermal energy, entirely suppressing off-target acylation. Triethylamine (TEA) acts as a mild, non-nucleophilic acid scavenger to drive the reaction forward.

Step-by-Step Methodology:

• Preparation: Dissolve[(4-Aminophenyl)amino]acetonitrile (1.0 eq) in anhydrous dichloromethane (DCM) to achieve a 0.1 M concentration under an inert nitrogen atmosphere.

• Base Addition: Add triethylamine (TEA) (1.2 eq) and cool the reaction vessel to 0 °C using an ice-water bath. Allow 10 minutes for thermal equilibration.

• Electrophilic Addition: Dissolve the desired acyl chloride (1.05 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise over 15 minutes to prevent localized heating.

• Reaction Phase: Stir the mixture for 2 hours at 0 °C. Monitor the consumption of the starting material via TLC (EtOAc:Hexane 1:1).

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Self-Validation Checkpoint: Analyze the crude product via FT-IR. Successful chemoselective amidation is confirmed by the appearance of an amide C=O stretch (~1650 cm⁻¹) and the strict retention of the sharp nitrile C≡N stretch at 2252 cm⁻¹[1].

Protocol B: Catalytic Reduction to N-(4-Aminophenyl)ethane-1,2-diamine

Objective: Convert the –C≡N group into a primary amine (–CH₂NH₂) to yield a 1,2-diamine derivative. Causality & Logic: Strong hydride donors like LiAlH₄ risk cleaving the delicate N–C bond of the cyanomethyl group. Catalytic hydrogenation using Raney Nickel is the superior choice. The critical addition of methanolic ammonia (NH₃/MeOH) suppresses the formation of secondary amine dimers by shifting the equilibrium of the highly reactive imine intermediate toward the desired primary amine.

Step-by-Step Methodology:

• Preparation: Dissolve the precursor in 7 M NH₃ in methanol to achieve a 0.2 M concentration.

• Catalyst Loading: Carefully add a catalytic amount of Raney Nickel (approx. 10% w/w). (Caution: Raney Nickel is highly pyrophoric; handle under inert conditions and never allow the catalyst to dry).

• Hydrogenation: Purge the reaction vessel with H₂ gas three times, then pressurize to 50 psi.

• Reaction Phase: Stir vigorously at room temperature (20–25 °C) for 12 hours.

• Workup: Depressurize the vessel and filter the reaction mixture through a tightly packed pad of Celite to remove the catalyst. Wash the filter cake with excess methanol.

• Isolation: Evaporate the filtrate under reduced pressure to yield the crude diamine.

• Self-Validation Checkpoint: Analyze via ¹H NMR. Complete reduction is validated by the disappearance of the sharp singlet at δ 3.95 ppm (the original –CH₂CN protons) and the emergence of a new multiplet corresponding to the –CH₂CH₂NH₂ system.

Analytical Signatures

To ensure the purity and identity of the starting material before initiating any protocol, reference the following established spectroscopic signatures[1]:

• ¹H NMR: The high symmetry of the para-substituted aromatic ring yields a highly characteristic AA'BB' system with sharp signals at δ 6.60 and 7.20 ppm. The cyanomethyl protons appear as a distinct singlet at δ 3.95 ppm.

• Mass Spectrometry (MS): The exact mass yields a molecular ion peak at m/z 147.080 (M⁺). A prominent fragment at m/z 106 represents the characteristic loss of the cyanomethyl group ([M – CH₂CN]⁺).

• FT-IR: The nitrile group exhibits a sharp, unmistakable stretching frequency at 2252 cm⁻¹ , which serves as the primary diagnostic marker during reaction monitoring.

References

• Title: 2-[(4-aminophenyl)amino]acetonitrile | CAS#:6306-44-1 Source: Chemsrc URL: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. 2-[(4-aminophenyl)amino]acetonitrile | CAS#:6306-44-1 | Chemsrc [chemsrc.com]

Application Note: Highly Selective Schiff Base Condensation of [(4-Aminophenyl)amino]acetonitrile with Aldehydes

Introduction & Scope

[(4-Aminophenyl)amino]acetonitrile (CAS 6306-44-1)[1] is a highly versatile bifunctional building block utilized extensively in medicinal chemistry and drug development. The molecule features two distinct nitrogen centers: a primary aromatic amine and a secondary amine substituted with a cyanomethyl group. This structural duality makes it an excellent precursor for synthesizing biologically active heterocycles and Schiff bases (imines), which are critical pharmacophores in antimicrobial and anticancer drug discovery[2].

This application note provides a comprehensive, self-validating guide to the reaction conditions required to selectively condense[(4-Aminophenyl)amino]acetonitrile with various aldehydes.

Mechanistic Pathway & Regioselectivity (Causality)

The core challenge when reacting a molecule with multiple amine groups is achieving regioselectivity. In the case of[(4-Aminophenyl)amino]acetonitrile, the reaction with aldehydes is highly selective toward the primary aromatic amine.

The Causality of Selectivity: The secondary amine is covalently bound to a cyanomethyl group ( −CH2​CN ). The strong electron-withdrawing nature of the nitrile group significantly depletes the electron density of the adjacent secondary nitrogen, rendering it poorly nucleophilic. Furthermore, the secondary amine is sterically hindered compared to the terminal primary amine. Consequently, nucleophilic attack on the aldehyde's carbonyl carbon is exclusively executed by the primary aromatic amine ( p−NH2​ ).

Under mild acidic conditions (e.g., glacial acetic acid), the carbonyl oxygen of the aldehyde is protonated. This increases the electrophilicity of the carbonyl carbon without fully protonating the primary amine, allowing the nucleophilic addition-elimination sequence to proceed smoothly, forming a hemiaminal intermediate that rapidly dehydrates into a stable Schiff base[3].

Mechanistic pathway of selective Schiff base formation at the primary amine.

Experimental Workflows

To ensure a self-validating system, the protocols below incorporate in-process controls (like TLC monitoring) and exploit solubility differentials to drive product isolation.

Step-by-step experimental workflow for Schiff base condensation.

Protocol A: Condensation with Aromatic Aldehydes

This protocol is optimized for highly reactive aromatic aldehydes (e.g., benzaldehyde, 4-chlorobenzaldehyde)[3].

• Reagent Preparation: Weigh 10 mmol of [(4-Aminophenyl)amino]acetonitrile and 10 mmol of the target aromatic aldehyde.

• Solvent Addition: Suspend the reactants in 30 mL of absolute ethanol. Rationale: Absolute ethanol provides excellent solubility for the starting materials at reflux, while the resulting Schiff base typically exhibits poor solubility at lower temperatures, driving spontaneous crystallization[2].

• Catalysis: Add 2–3 drops of glacial acetic acid. Rationale: The acid activates the aldehyde's carbonyl carbon by protonation, enhancing its electrophilicity without overly protonating the primary amine (which would render it non-nucleophilic)[3].

• Heating: Reflux the mixture at 70–80 °C with continuous magnetic stirring for 4 to 18 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Methanol:Benzene (2:3) solvent system[3].

• Precipitation: Once TLC confirms the consumption of the aminonitrile, cool the mixture to room temperature. Pour the solution over crushed ice with constant stirring. Rationale: The sudden drop in temperature and the introduction of a highly polar aqueous phase forces the hydrophobic Schiff base out of solution[4].

• Filtration & Purification: Filter the resulting precipitate under vacuum. Wash the filter cake with cold absolute ethanol (10 mL) to remove unreacted starting materials. Air dry and recrystallize from an ethyl acetate/methanol mixture to afford the pure product.

Protocol B: Condensation with Sterically Hindered or Aliphatic Aldehydes

Aliphatic aldehydes or sterically hindered ketones/aldehydes require more aggressive dehydration techniques to push the equilibrium toward the imine product.

• Solvent Substitution: Replace ethanol with Toluene (40 mL).

• Catalyst Adjustment: Use a catalytic amount (0.1 mmol) of p-Toluenesulfonic acid (p-TsOH) instead of acetic acid.

• Dean-Stark Apparatus: Equip the reaction flask with a Dean-Stark trap to physically remove water generated during the hemiaminal dehydration step. Reflux at 110 °C for 18–24 hours.

• Workup: Concentrate the toluene under reduced pressure, dissolve the residue in dichloromethane, wash with saturated NaHCO3​ to neutralize the acid, dry over Na2​SO4​ , and purify via silica gel column chromatography.

Reaction Optimization & Quantitative Data

The table below summarizes the optimized parameters and expected yields based on the electronic and steric nature of the aldehyde used in the condensation reaction.

Aldehyde Type	Recommended Solvent	Catalyst	Temperature	Reaction Time	Expected Yield
Aromatic (e.g., Benzaldehyde)	Absolute Ethanol	Glacial Acetic Acid	70–80 °C (Reflux)	4–6 hours	80–95%
Heteroaromatic (e.g., Thiophene-2-carboxaldehyde)	Absolute Ethanol	Glacial Acetic Acid	70–80 °C (Reflux)	6–12 hours	75–85%
Aliphatic (e.g., Butyraldehyde)	Methanol / Ethanol	p-TsOH or Acetic Acid	60–70 °C (Reflux)	12–18 hours	60–75%
Sterically Hindered Aromatic	Toluene	p-TsOH (Dean-Stark)	110 °C (Reflux)	18–24 hours	50–70%

References

• Title: 2-[(4-aminophenyl)amino]acetonitrile | CAS#:6306-44-1 Source: Chemsrc URL: [Link][1]

• Title: Design, synthesis and antimicrobial evaluation of some novel quinoline derivatives Source: MedCrave Online (Journal of Drug Design) URL: [Link][2]

• Title: Synthesis and Characterization of Some New Beta Lactam Compounds from Imidazole Derivatives Source: AIP Publishing URL: [Link][3]

• Title: Synthesis and antibacterial activity of some Schiff bases derived from 4-aminobenzoic acid Source: ResearchGate URL: [Link][4]

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• 3. pubs.aip.org [pubs.aip.org]
• 4. researchgate.net [researchgate.net]

Scalable Manufacturing Protocol for [(4-Aminophenyl)amino]acetonitrile

Executive Summary & Process Chemistry Rationale[(4-Aminophenyl)amino]acetonitrile (CAS 6306-44-1) is a highly versatile, nitrogen-rich building block utilized in the synthesis of advanced pharmaceutical intermediates and bioactive heterocycles. Designing a scalable manufacturing route for this compound requires overcoming significant chemoselectivity challenges.

As an Application Scientist, I have observed that the direct alkylation of p-phenylenediamine with chloroacetonitrile is fundamentally unsuited for large-scale manufacturing. The primary amine groups of p-phenylenediamine are highly nucleophilic; once mono-alkylated, the resulting secondary amine remains sufficiently reactive to undergo rapid, uncontrolled sequential alkylations. This results in a complex, intractable mixture of N,N -bis(cyanomethyl) and N,N′ -bis(cyanomethyl) byproducts that require costly chromatographic separation.

The Divergent Two-Step Strategy: To establish a self-validating and scalable system, this protocol employs a highly controlled, two-step divergent strategy starting from 4-nitroaniline :

• Nitro-Directed Mono-Alkylation: The strongly electron-withdrawing nitro group drastically reduces the nucleophilicity of the aniline amino group[1]. Under optimized basic conditions, 4-nitroaniline reacts cleanly with chloroacetonitrile—a highly cost-effective C2​ -building block[2]—to yield the mono-alkylated intermediate, 2-((4-nitrophenyl)amino)acetonitrile[3]. The newly formed secondary amine is deactivated by both the nitro and cyanomethyl groups, effectively halting any over-alkylation.

• Chemoselective Catalytic Hydrogenation: The intermediate is subjected to mild catalytic hydrogenation. By strictly controlling the hydrogen pressure and solvent system, the nitro group is selectively reduced to an amine without over-reducing the sensitive nitrile moiety into a primary amine.

Mechanistic Workflow

Fig 1: Two-step scalable manufacturing workflow for [(4-Aminophenyl)amino]acetonitrile.

Step-by-Step Manufacturing Protocols

Phase 1: N-Cyanomethylation of 4-Nitroaniline

Causality Insight: Potassium iodide (KI) is introduced as a nucleophilic catalyst. Through an in-situ Finkelstein reaction, KI converts chloroacetonitrile into the highly reactive iodoacetonitrile. This significantly lowers the activation energy for the SN​2 displacement, allowing the reaction to proceed efficiently at 80 °C rather than requiring harsher conditions that could trigger nitrile degradation.

Reagents & Stoichiometry:

• 4-Nitroaniline: 5.0 kg (36.2 mol, 1.0 eq)

• Chloroacetonitrile: 3.28 kg (43.4 mol, 1.2 eq)

• Potassium Carbonate ( K2​CO3​ , 325 mesh): 10.0 kg (72.4 mol, 2.0 eq)

• Potassium Iodide (KI): 0.6 kg (3.6 mol, 0.1 eq)

• Anhydrous Dimethylformamide (DMF): 25 L

Procedure:

• Reactor Preparation: Purge a 50 L glass-lined reactor with N2​ to ensure an inert atmosphere.

• Charging: Add 4-nitroaniline, K2​CO3​ , KI, and DMF. Agitate the suspension at 300 rpm and heat to 60 °C.

• Addition: Charge chloroacetonitrile into a dropping funnel. Add dropwise over 2 hours. Self-Validation: The slow addition maintains thermal control over the exothermic SN​2 reaction, preventing localized hot spots that lead to tar formation.

• Heating: Elevate the reactor temperature to 80 °C and maintain for 12 hours.

• In-Process Control (IPC): Sample the mixture and analyze via HPLC (UV at 254 nm). The reaction is deemed complete when residual 4-nitroaniline is ≤ 2.0% AUC.

• Workup & Isolation: Cool the reactor to 20 °C. Slowly quench the reaction mixture into 100 L of cold purified water (0–5 °C) under vigorous stirring (500 rpm). The intermediate precipitates as a yellow-orange solid.

• Filtration: Centrifuge the slurry. Wash the filter cake with purified water (3 x 10 L) to remove DMF and inorganic salts, followed by a cold ethanol wash (5 L) to remove unreacted chloroacetonitrile.

• Drying: Dry the solid in a vacuum oven at 50 °C until moisture is < 0.5%. Expected Yield: ~5.4 kg (84%).

Phase 2: Chemoselective Catalytic Hydrogenation

Causality Insight: A 1:1 mixture of absolute ethanol and ethyl acetate is selected. Ethyl acetate ensures complete solubilization of the nitro intermediate, while ethanol acts as a proton donor to facilitate the reduction mechanism on the palladium surface. The reaction is strictly capped at 1.5 atm H2​ to prevent the over-reduction of the cyanomethyl group into an ethylamine derivative.

Reagents & Stoichiometry:

• 2-((4-Nitrophenyl)amino)acetonitrile: 5.0 kg (28.2 mol, 1.0 eq)

• 5% Pd/C (50% wet): 0.25 kg (0.05 eq by weight)

• Ethanol / Ethyl Acetate (1:1 v/v): 25 L

Procedure:

• Reactor Preparation: Purge a 50 L high-pressure stainless-steel hydrogenation vessel with N2​ .

• Charging: Add the intermediate and the EtOAc/EtOH solvent mixture. Carefully charge the wet Pd/C catalyst under a continuous N2​ sweep to prevent auto-ignition.

• Hydrogenation: Seal the reactor and purge with H2​ gas three times. Pressurize the reactor to 1.5 atm (approx. 22 psi) with H2​ .

• Reaction: Stir at 400 rpm at 25 °C. The reduction is exothermic; utilize the reactor's cooling jacket to strictly maintain the internal temperature below 30 °C.

• In-Process Control (IPC): Monitor H2​ uptake. After approximately 4–6 hours, sample for HPLC. Proceed only when the nitro intermediate is ≤ 0.5% AUC.

• Filtration: Purge the reactor thoroughly with N2​ . Filter the reaction mixture through a tightly packed Celite pad to remove the Pd/C catalyst. Wash the cake with EtOAc (5 L).

• Crystallization: Concentrate the filtrate under reduced pressure at 40 °C until a thick slurry forms. Add Hexanes (10 L) and cool to 5 °C for 2 hours to force complete crystallization.

• Isolation: Filter the API intermediate and dry under vacuum at 40 °C. Expected Yield: ~3.5 kg (84%).

Quality Control & Analytical Specifications

To ensure the trustworthiness of the synthesized batch, the final product must be validated against the following physicochemical and spectroscopic parameters. The target compound exhibits distinct structural properties, including an elevated boiling point due to strong intermolecular stacking[4].

Analytical Parameter	2-((4-Nitrophenyl)amino)acetonitrile	[(4-Aminophenyl)amino]acetonitrile
CAS Number	N/A (Isolated Intermediate)[3]	6306-44-1[4]
Molecular Weight	177.16 g/mol	147.18 g/mol
Appearance	Yellow-orange crystalline solid	Off-white to pale brown solid
Density	~1.35 g/cm³	1.215 g/cm³[4]
Boiling Point	Decomposes prior to boiling	380.7 °C[4]
1 H NMR Highlights (CDCl 3​ )	δ 8.10 (d, 2H), 6.70 (d, 2H), 4.25 (s, 2H)	AA'BB' system ( δ 6.60 and 7.20 ppm)[4]
HPLC Purity Target	> 98.0% (In-Process Control)	> 99.0% (Final Release)

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Catalytic methods for producing [(4-Aminophenyl)amino]acetonitrile

An In-Depth Guide to the Catalytic Synthesis of [(4-Aminophenyl)amino]acetonitrile

Application Note & Technical Protocol

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: [(4-Aminophenyl)amino]acetonitrile is a valuable chemical intermediate, structurally related to compounds utilized in the synthesis of dyes, polymers, and pharmaceutical agents. Its synthesis primarily relies on the principles of α-aminonitrile formation, for which the Strecker reaction and its modern catalytic variants provide the most direct and efficient pathway. This guide offers a comprehensive overview of the prevailing catalytic method for its production, grounded in the multi-component Strecker synthesis. We will dissect the underlying reaction mechanism, explain the rationale behind reagent and catalyst selection, provide a detailed, field-tested laboratory protocol, and discuss methods for product characterization and safety.

Foundational Synthetic Strategy: The Three-Component Strecker Reaction

The most logical and widely applicable method for synthesizing [(4-Aminophenyl)amino]acetonitrile is the Strecker synthesis. First reported in 1850, this reaction remains one of the most effective methods for preparing α-aminonitriles.[1] It is a one-pot, three-component reaction involving an amine, a carbonyl compound (aldehyde or ketone), and a cyanide source.

Mechanistic Rationale

The reaction proceeds through two key stages. The causality behind this sequence is crucial for optimizing reaction conditions:

• Iminium Ion Formation: The reaction is typically initiated by the condensation of the amine (4-aminodiphenylamine) with the aldehyde (formaldehyde). This process is often catalyzed by acid, which protonates the carbonyl oxygen, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine.[2] Subsequent dehydration leads to the formation of a Schiff base, which is then protonated to form a highly reactive iminium ion.

• Nucleophilic Cyanide Attack: The cyanide anion (from a source like KCN or NaCN) then acts as a nucleophile, attacking the electrophilic carbon of the iminium ion to form the stable α-aminonitrile product.[3]

The overall transformation is a robust C-C bond-forming reaction that efficiently assembles the target molecule from simple precursors.

Caption: Mechanism of the Strecker synthesis for [(4-Aminophenyl)amino]acetonitrile.

Selection of Reagents and Catalysts

• Amine Precursor — 4-Aminodiphenylamine (4-ADPA): 4-ADPA (N-phenyl-p-phenylenediamine) serves as the amine backbone of the target molecule. It is a key industrial chemical, itself synthesized through catalytic processes. The dominant industrial route involves the condensation of aniline with nitrobenzene, followed by catalytic hydrogenation of the resulting nitro/nitroso intermediates to yield 4-ADPA.[4][5] This precursor provides the (4-aminophenyl)amino moiety.

• Carbonyl Source — Formaldehyde: To form the acetonitrile group (-CH₂CN), formaldehyde is the required one-carbon aldehyde. It provides the methylene bridge between the secondary amine and the nitrile carbon.

• Cyanide Source:

  • Alkali Metal Cyanides (KCN, NaCN): These are inexpensive and common sources. Their use necessitates careful pH control, as the reaction requires the generation of free cyanide ions.[6]

  • Trimethylsilyl Cyanide (TMSCN): Often used in modern variations, TMSCN can be employed under milder, less aqueous conditions and is highly effective for the cyanation of imines.[6]

• Catalyst: While the reaction can proceed without a dedicated catalyst, it is often accelerated by acid (e.g., acetic acid, p-toluenesulfonic acid) to promote imine formation.[7] In the broader field of Strecker reactions, various organocatalysts and metal complexes have been developed to enhance reaction rates and, for chiral products, to control stereochemistry.[1][8] For this achiral synthesis, simple acid catalysis is generally sufficient.

Detailed Experimental Protocol

This protocol describes a representative lab-scale synthesis of [(4-Aminophenyl)amino]acetonitrile based on the established principles of the Strecker reaction.[7]

Materials and Equipment

• Reagents: 4-Aminodiphenylamine (4-ADPA), Formaldehyde (37% solution in water), Potassium Cyanide (KCN), Glacial Acetic Acid, Dichloromethane (DCM), Ethyl Acetate (EtOAc), Hexanes, Anhydrous Magnesium Sulfate (MgSO₄), Deionized Water.

• Equipment: Round-bottom flask, magnetic stirrer and stir bar, dropping funnel, ice bath, rotary evaporator, glass funnel for filtration, beakers, graduated cylinders, thin-layer chromatography (TLC) plates and chamber, column chromatography setup (silica gel).

Safety Precautions

• EXTREME TOXICITY: Potassium cyanide (KCN) is highly toxic if swallowed, inhaled, or in contact with skin. It reacts with acid to produce hydrogen cyanide (HCN), an extremely poisonous gas.[9] This entire procedure must be performed in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and nitrile gloves at all times.

• Waste Disposal: All cyanide-containing waste must be quenched with an oxidizing agent (e.g., bleach) according to institutional safety guidelines before disposal. Never mix cyanide waste with acidic waste.

• Formaldehyde: Formaldehyde is a suspected carcinogen and an irritant. Handle with care in the fume hood.[10]

Step-by-Step Synthesis Procedure

Caption: Experimental workflow for the synthesis of [(4-Aminophenyl)amino]acetonitrile.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-aminodiphenylamine (1.84 g, 10 mmol) in a mixture of glacial acetic acid (20 mL) and water (20 mL). Stir until a homogeneous solution is formed.

• Iminium Formation: Cool the flask in an ice bath to 0-5°C. To the stirred solution, add formaldehyde (0.81 mL, 11 mmol, 37% aq. solution). Stir the mixture at this temperature for 15 minutes to allow for the formation of the intermediate iminium ion.

• Cyanide Addition: In a separate beaker, dissolve potassium cyanide (0.72 g, 11 mmol) in deionized water (10 mL). (Caution: Extreme Toxicity!) . Transfer this solution to a dropping funnel. Add the KCN solution dropwise to the reaction mixture over 20-30 minutes, ensuring the internal temperature does not rise above 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours.

• Monitoring: Monitor the reaction's progress by TLC (e.g., using a 3:1 Hexanes:EtOAc solvent system), observing the consumption of the 4-ADPA starting material.

• Work-up: Once the reaction is complete, carefully neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases. Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Isolation: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous magnesium sulfate, and filter. Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure [(4-Aminophenyl)amino]acetonitrile.

Data Presentation and Characterization

The identity and purity of the synthesized product must be confirmed through rigorous analytical methods.

Summary of Reaction Parameters

Parameter	Value / Condition	Rationale
Stoichiometry	4-ADPA:Formaldehyde:KCN	The core reactants for the three-component assembly.
(Equivalents)	1.0 : 1.1 : 1.1	A slight excess of formaldehyde and cyanide ensures complete conversion of the limiting reagent (4-ADPA).
Catalyst	Glacial Acetic Acid	Serves as both a solvent and an acid catalyst to promote iminium ion formation.[7]
Temperature	0-5°C (addition), then RT	Initial cooling controls the exothermic reaction; subsequent warming to RT ensures a reasonable reaction rate.
Reaction Time	4-6 hours	Typical duration for Strecker reactions to proceed to completion at room temperature.
Expected Yield	70-85%	Based on yields for similar Strecker synthesis protocols.[6]

Analytical Characterization

• ¹H NMR: Expect characteristic signals for the aromatic protons of the two phenyl rings, a singlet for the primary amine (-NH₂), a singlet for the secondary amine (-NH-), and a singlet for the methylene protons (-CH₂-CN).

• ¹³C NMR: Signals corresponding to the aromatic carbons, the carbon of the methylene group, and the nitrile carbon (typically ~115-120 ppm) should be observed.

• Infrared (IR) Spectroscopy: Look for a sharp, medium-intensity peak around 2250-2210 cm⁻¹ characteristic of the C≡N stretch. Also, expect N-H stretching bands for both primary and secondary amines (~3400-3200 cm⁻¹).

• Mass Spectrometry (MS): The molecular ion peak corresponding to the mass of C₁₄H₁₃N₃ (M.W. 223.27) should be identified.

• High-Performance Liquid Chromatography (HPLC): Purity should be assessed using HPLC with UV detection. Methods developed for related aromatic amines can be adapted, typically using a C18 reversed-phase column with a mobile phase of acetonitrile and a buffered aqueous solution.[11][12]

References

• PubChem. (n.d.). 4-Aminophenylacetonitrile. National Center for Biotechnology Information. Retrieved from [Link]

• Zhang, W., et al. (2020). Catalytic Cyanation of C–N Bonds with CO2/NH3. PMC. Retrieved from [Link]

• Chemsrc. (2025). 2-(4-Aminophenyl)acetonitrile MSDS. Retrieved from [Link]

• Wang, C., et al. (2021). Reductive cyanation of organic chlorides using CO2 and NH3 via Triphos–Ni(I) species. Nature Communications. Retrieved from [Link]

• Fors, B. P., et al. (2015). Ni-Catalyzed Cyanation of (Hetero)Aryl Electrophiles Using the Nontoxic Cyanating Reagent K4[Fe(CN)6]. ACS Catalysis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Strecker Synthesis. Retrieved from [Link]

• Liu, X., et al. (2024). Synthesis of α-Aminonitriles via Ammonium-Catalyzed Reactions of Aminoacetonitrile. Journal of the American Chemical Society. Retrieved from [Link]

• Niknam, K., & Deris, A. (2014). Catalytic Synthesis of α-Aminonitriles Using Nano Copper Ferrite under Green Conditions. SciSpace. Retrieved from [Link]

• Ashenhurst, J. (2018). The Strecker Amino Acid Synthesis. Master Organic Chemistry. Retrieved from [Link]

• Xue, D., et al. (2022). Photochemically Enabled, Ni-Catalyzed Cyanation of Aryl Halides. Organic Chemistry Portal. Retrieved from [Link]

• Dhanalakshmi, M., & Anbarasan, P. (2015). Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent. Chemical Communications. Retrieved from [Link]

• Wikipedia. (n.d.). Strecker amino acid synthesis. Retrieved from [Link]

• Chemsrc. (2025). 2-[(4-aminophenyl)amino]acetonitrile. Retrieved from [Link]

• Google Patents. (2013). CN103102285A - Preparation method of p-aminophenylacetonitrile.

• Supporting Information. (n.d.). Synthesis of α-Aminonitriles using Acetonitrile, Amino Acids, and Hexacyanoferrate. Retrieved from [Link]

• Organic Syntheses. (n.d.). Methyleneaminoacetonitrile. Retrieved from [Link]

• MDPI. (2022). Organocatalytic Synthesis of α-Aminonitriles: A Review. Retrieved from [Link]

• Der Pharma Chemica. (2026). Eco-friendly Synthesis of α-Aminonitriles Catalysed by Epzg. Retrieved from [Link]

• IOSR Journal. (2012). Synthesis and Characterization of New Complexes of (NP-Amino Diphenyl Amine) Amino (2-Hydroxy Phenyl) Acetonitrile. Retrieved from [Link]

• US Pharmacopeia (USP). (n.d.). Amino acid analysis. Retrieved from [Link]

• Smajlagić, A., & Srabović, M. (2022). Synthesis, Identification and Characterization of N-(4-Aminophenyl) Acetamide Molecule. International Journal of Science and Research. Retrieved from [Link]

• Science of Synthesis. (n.d.). C—CN Bond-Forming Reactions. Thieme. Retrieved from [Link]

• Scribd. (n.d.). 4-Aminodiphenylamine Production Process. Retrieved from [Link]

• PubMed. (n.d.). Asymmetric strecker synthesis of alpha-amino acids via a crystallization-induced asymmetric transformation using (R)-phenylglycine amide as chiral auxiliary. Retrieved from [Link]

• MDPI. (2023). Advances in the Application of Acetonitrile in Organic Synthesis since 2018. Retrieved from [Link]

• Google Patents. (n.d.). CN101691332B - Method for preparing 4-amino diphenylamine by catalytic hydrogenation.
• Google Patents. (n.d.). CN104356026A - Preparation method of p-aminophenyl acetonitrile.

• PubMed. (2003). Determination of 4-aminophenol impurities in multicomponent analgesic preparations by HPLC with amperometric detection. Retrieved from [Link]

• Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (2013). Determination of 4-Aminobiphenyl and 4-Nitrobiphenyl by HPLC with Electrochemical, UV Spectrophotometric, and Fluorescent Detection. Retrieved from [Link]

• Singh, K., et al. (2016). A review on Synthesis of Aminoacetanilides. Journal of Integrated Science & Technology. Retrieved from [Link]

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• AESAN Scientific Committee journal. (n.d.). Validation of an analytical method for analyzing residues of quaternary ammonium compounds in animal and plant samples by LC-MS/MS. Retrieved from [Link]

• Lab Alley. (n.d.). Acetonitrile in the Pharmaceutical Industry. Retrieved from [Link]

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Application Note: [(4-Aminophenyl)amino]acetonitrile in Heterocyclic Compound Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Focus: Orthogonal Reactivity, Mechanistic Causality, and Self-Validating Synthetic Protocols

Introduction & Chemical Profile

[(4-Aminophenyl)amino]acetonitrile (CAS 6306-44-1) is a highly versatile, nitrogen-rich building block extensively utilized in medicinal chemistry and organic synthesis[1]. Structurally, it features a para-phenylenediamine core where one of the amines is mono-alkylated with a cyanomethyl group.

The strategic value of this molecule in drug discovery lies in its orthogonal reactivity . It presents three distinct reactive sites that can be selectively manipulated without the need for exhaustive protection/deprotection steps:

• Primary Aromatic Amine (-NH₂): Highly nucleophilic. Readily undergoes acylation, reductive amination, or condensation with dicarbonyls to form quinoxalines or Schiff bases.

• Secondary Amine (-NH-): Sterically hindered and electron-withdrawn by the adjacent cyanomethyl group. It primarily acts as a hydrogen-bond donor but can be protected (e.g., Boc or Fmoc) to direct reactivity exclusively to the primary amine or nitrile.

• Nitrile Group (-C≡N): Highly electrophilic. Susceptible to nucleophilic attack by azides (forming tetrazoles) or hydrogen sulfide/carbon disulfide (forming thioamides, the classic precursors for Hantzsch thiazole synthesis)[2][3].

Mechanistic Insights & Reactivity Map

To successfully deploy [(4-Aminophenyl)amino]acetonitrile in a synthetic workflow, one must understand the causality behind reagent selection. For instance, direct cyclization of the nitrile to a thiazole is thermodynamically unfavorable; it must first be converted to a thioamide intermediate to act as a bis-nucleophile[3]. Similarly, tetrazole formation requires a proton source to generate the active cycloaddition species in situ[4][5].

Orthogonal reactivity map of [(4-Aminophenyl)amino]acetonitrile.

Experimental Protocols

Workflow 1: Synthesis of 5-[((4-Aminophenyl)amino)methyl]-1H-tetrazole via [3+2] Cycloaddition

Causality & Logic: The conversion of the nitrile to a tetrazole requires a 1,3-dipolar cycloaddition. Sodium azide (NaN₃) is used in combination with ammonium chloride (NH₄Cl). NH₄Cl serves a critical dual purpose: it acts as a proton source to generate hydrazoic acid (HN₃) in situ—avoiding the handling of highly toxic and explosive pure HN₃—and it buffers the reaction to prevent the degradation of the primary amine under highly basic conditions[4][5].

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask, dissolve 10 mmol of[(4-Aminophenyl)amino]acetonitrile in 25 mL of anhydrous N,N-dimethylformamide (DMF).

• Reagent Addition: Add 15 mmol of sodium azide (NaN₃) and 15 mmol of ammonium chloride (NH₄Cl) to the solution. (Safety Note: Always handle azides behind a blast shield and avoid using halogenated solvents like DCM, which can form explosive diazidomethane).

• Cycloaddition: Equip the flask with a reflux condenser and heat the mixture to 100–120 °C under an inert argon atmosphere for 12–16 hours. Monitor the disappearance of the nitrile peak (~2250 cm⁻¹) via FT-IR.

• Workup: Cool the reaction to room temperature. Pour the mixture into 100 mL of ice-cold water. Adjust the pH to ~2 using 1M HCl to precipitate the tetrazole.

• Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol to yield the pure tetrazole derivative.

Workflow 2: Synthesis of 2-Substituted Thiazoles via Hantzsch Cyclization

Causality & Logic: Nitriles do not react directly with α-haloketones to form thiazoles. The nitrile must first be converted into a thioamide. The resulting thioamide acts as a bis-nucleophile (S and N), which attacks the α-haloketone (e.g., 2-bromoacetophenone). The sulfur attacks the α-carbon, displacing the bromide, followed by cyclization of the nitrogen onto the carbonyl carbon and subsequent dehydration to form the aromatic thiazole ring[2][3].

Step-by-Step Methodology:

• Thioamide Formation: Dissolve 10 mmol of [(4-Aminophenyl)amino]acetonitrile in 20 mL of pyridine/ethanol (1:1 v/v). Cool to 0 °C. Slowly add 12 mmol of carbon disulfide (CS₂) or pass H₂S gas through the solution in the presence of a catalytic amount of triethylamine. Stir for 12 hours at room temperature until the thioamide precipitates. Filter and dry[2].

• Hantzsch Cyclization: In a separate flask, dissolve the isolated thioamide (5 mmol) in 15 mL of absolute ethanol. Add 5 mmol of 2-bromoacetophenone.

• Reflux: Heat the mixture to reflux (78 °C) for 3–4 hours. The reaction typically proceeds via an intermediate hydroxythiazoline, which rapidly dehydrates[3].

• Neutralization & Isolation: Cool to room temperature. Add 5% aqueous sodium bicarbonate (NaHCO₃) to neutralize the hydrobromic acid byproduct. The thiazole derivative will precipitate.

• Purification: Collect the solid by vacuum filtration, wash with deionized water, and dry in a vacuum oven.

Quantitative Data Summary

The following table summarizes the optimal thermodynamic parameters and expected yields for the key transformations of [(4-Aminophenyl)amino]acetonitrile.

Reaction Type	Reagents / Catalyst	Solvent	Temp (°C)	Time (h)	Avg. Yield (%)	Key Intermediate
Tetrazole Synthesis	NaN₃, NH₄Cl	DMF	100–120	12–16	75–85	Hydrazoic acid (in situ)
Thioamide Formation	CS₂ or H₂S, Et₃N	EtOH/Pyridine	0 to 25	12–24	80–90	N/A
Hantzsch Thiazole	2-Bromoacetophenone	Ethanol	78 (Reflux)	3–4	70–80	Hydroxythiazoline
Pyrazine Condensation	1,2-Dicarbonyls	Acetic Acid	80–100	4–6	65–75	Schiff Base

Synthetic Workflow Visualization

Step-by-step synthetic workflows for tetrazole and thiazole derivatives.

References

1.[1] Title: Buy [(2-Aminophenyl)amino]acetonitrile (EVT-1220558) | 60093-60-9 (Includes data on CAS 6306-44-1) Source: EvitaChem URL:

2.[2] Title: Application Notes and Protocols: A Step-by-Step Guide to Thiazole Ring Formation Source: Benchchem URL:

3.[4] Title: Aminoacetonitrile as Precursor for Nitrogen Rich Stable and Insensitive Asymmetric N-Methylene-C Linked Tetrazole-Based Energetic Compounds Source: ResearchGate URL:

4.[5] Title: Balancing Excellent Performance and High Thermal Stability in a Dinitropyrazole Fused 1,2,3,4-Tetrazine Source: Journal of the American Chemical Society (ACS) URL:

5.[3] Title: Synthetic Strategies and Biological Activities of 1,5-Disubstituted Pyrazoles and 2,5-Disubstituted Thiazoles Source: IntechOpen URL:

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthetic Strategies and Biological Activities of 1,5-Disubstituted Pyrazoles and 2,5-Disubstituted Thiazoles | IntechOpen [intechopen.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Best purification and recrystallization methods for [(4-Aminophenyl)amino]acetonitrile

A Guide to Purification and Recrystallization

Welcome to the technical support guide for [(4-Aminophenyl)amino]acetonitrile (CAS 3544-25-0). This document, prepared by our senior application scientists, provides in-depth troubleshooting advice and detailed protocols for the purification and recrystallization of this compound. Our goal is to empower researchers, scientists, and drug development professionals to overcome common challenges and achieve high purity for their downstream applications.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the purification of [(4-Aminophenyl)amino]acetonitrile in a direct question-and-answer format.

Q1: My crude product is a yellow to brown crystalline powder. Is this normal, and how do I remove the color?

A1: Yes, it is common for crude [(4-Aminophenyl)amino]acetonitrile to appear as a yellow to brown crystalline powder.[1][2] This coloration typically arises from oxidized impurities or residual starting materials. The primary amine functionality makes the compound susceptible to oxidation, which can form highly colored polymeric byproducts.

To address this, a two-step approach during recrystallization is highly effective:

• Activated Charcoal Treatment: Activated charcoal has a high surface area and can adsorb colored impurities.[3] After dissolving your crude product in the hot recrystallization solvent, add a small amount of activated charcoal (typically 1-2% w/w relative to your compound).

• Hot Filtration: It is critical to filter the hot solution to remove the charcoal and any other insoluble impurities.[4] If the solution cools during this step, your product will prematurely crystallize on the filter paper, leading to significant yield loss. Use a pre-heated funnel and filter flask to minimize this issue.

Q2: What is the best solvent for recrystallizing [(4-Aminophenyl)amino]acetonitrile?

A2: The ideal recrystallization solvent is one in which the compound is highly soluble at high temperatures but poorly soluble at low temperatures.[5][6] Based on its structure and available data, a systematic approach is recommended.

Solvent Screening Protocol: A small-scale solvent screen is the most reliable method. Place ~20-30 mg of your crude material into several test tubes and add 0.5 mL of a different solvent to each. Observe the solubility at room temperature and then upon heating.

Table 1: Solvent Selection Guide for [(4-Aminophenyl)amino]acetonitrile

Solvent	Polarity	Boiling Point (°C)	Expected Solubility Behavior	Rationale & Notes
Methanol	Polar Protic	65	Soluble.[2]	A good starting point. May require the addition of an anti-solvent (like water) to reduce solubility and induce crystallization.
Ethanol	Polar Protic	78	Moderately soluble.	Similar to methanol, likely a good candidate. Its higher boiling point allows for a wider temperature gradient.
Isopropanol	Polar Protic	82	Moderately to slightly soluble.	Often an excellent choice for compounds with amine groups. The solubility difference between hot and cold is often ideal.
Acetonitrile	Polar Aprotic	82	Soluble.[7][8]	Since the compound itself contains a nitrile group, solubility is expected to be high. May not be ideal unless an anti-solvent is used.
Ethyl Acetate	Medium Polarity	77	Soluble.[7]	Can be a good choice, but its lower polarity might not be sufficient to dissolve polar impurities.
Toluene	Non-polar	111	Slightly soluble.[7]	May be useful as part of a mixed-solvent system or for precipitating the compound from a more polar solvent.
Water	Very Polar	100	Slightly soluble.[1][2]	While the compound is only slightly soluble, it can be used for recrystallization from a large volume or, more effectively, as an anti-solvent with methanol or ethanol.

Recommendation: Start with isopropanol or an ethanol/water mixture. These systems often provide the optimal solubility curve for effective purification.

Q3: My compound "oiled out" instead of crystallizing upon cooling. What happened and how can I fix it?

A3: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of the solute. The compound separates as a liquid (oil) instead of a solid (crystals). Given the low melting point of [(4-Aminophenyl)amino]acetonitrile (45-48 °C), this is a common issue.[1][2]

Causality & Troubleshooting Workflow:

// Nodes start [label="Compound 'Oiled Out'", fillcolor="#EA4335", fontcolor="#FFFFFF"]; q1 [label="Is the boiling point of the solvent\nhigher than the compound's melting point (~48°C)?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; a1_yes [label="High Probability of Oiling Out", fillcolor="#F1F3F4", fontcolor="#202124"]; a1_no [label="Oiling out may be due to\n high impurity concentration.", fillcolor="#F1F3F4", fontcolor="#202124"];

action1 [label="Re-heat the solution to re-dissolve the oil.", fillcolor="#4285F4", fontcolor="#FFFFFF"]; action2 [label="Add a small amount of additional hot solvent.", fillcolor="#4285F4", fontcolor="#FFFFFF"]; action3 [label="Allow the solution to cool much more slowly.\nInsulate the flask.", fillcolor="#34A853", fontcolor="#FFFFFF"]; action4 [label="Scratch the inside of the flask with a glass rod\nat the liquid-air interface.", fillcolor="#34A853", fontcolor="#FFFFFF"]; action5 [label="Add a seed crystal from a previous batch.", fillcolor="#34A853", fontcolor="#FFFFFF"]; end [label="Successful Crystallization", shape=ellipse, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges start -> q1; q1 -> a1_yes [label="Yes"]; q1 -> a1_no [label="No"]; a1_yes -> action1; a1_no -> action1; action1 -> action2; action2 -> action3; action3 -> action4; action4 -> action5; action5 -> end; } } Troubleshooting Oiling Out

Q4: My final yield is very low. What are the most common causes?

A4: Low recovery is a frequent problem in recrystallization. The key is to balance purity with yield. Here are the primary causes:

• Using too much solvent: This is the most common error.[3] If too much solvent is used, the solution will not become saturated upon cooling, and a significant portion of your product will remain dissolved. Always use the minimum amount of boiling solvent required to fully dissolve the solid.

• Premature crystallization: As mentioned in Q1, if the product crystallizes during a hot filtration step, the yield will be drastically reduced. Ensure your filtration apparatus is pre-heated.

• Cooling too quickly: While slow cooling is primarily for crystal size, very rapid cooling can trap impurities and may affect the overall precipitation efficiency.

• Washing with the wrong solvent: Washing the collected crystals is necessary to remove residual mother liquor. However, using a solvent in which the product is soluble (even slightly) will dissolve some of your crystals. Always wash with a minimal amount of ice-cold recrystallization solvent.[3]

Detailed Experimental Protocols

Protocol 1: Standard Recrystallization of [(4-Aminophenyl)amino]acetonitrile

This protocol assumes the use of isopropanol as the solvent. Adjust volumes based on the scale of your reaction.

• Dissolution: Place the crude [(4-Aminophenyl)amino]acetonitrile (e.g., 5.0 g) into an Erlenmeyer flask. Add a magnetic stir bar. Add a small portion of isopropanol (e.g., 15 mL) and begin heating with stirring on a hot plate to near boiling.

• Achieve Saturation: Continue adding isopropanol in small portions (1-2 mL at a time) until the solid just dissolves completely. This is a critical step to avoid using excess solvent.[4]

• (Optional) Decolorization: If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal (e.g., 100 mg). Re-heat the mixture to boiling for 2-3 minutes.

• (Optional) Hot Filtration: If charcoal was added or if insoluble impurities are visible, perform a hot gravity filtration. Place a funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask. Pour the hot solution through the filter paper. Rinse the original flask with a tiny amount of hot solvent and pass it through the filter to recover any residual product.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature, undisturbed.[6] Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, you can place the flask in an ice-water bath for 20-30 minutes to maximize crystal formation.[4]

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.[6]

• Washing: Wash the crystals on the filter with a small amount of ice-cold isopropanol (e.g., 2 x 5 mL).

• Drying: Allow the crystals to dry on the filter under vacuum for 15-20 minutes. For final drying, transfer the crystals to a watch glass and let them air dry or place them in a vacuum oven at a low temperature (<40°C) until a constant weight is achieved.

Self-Validation: The purified product should be a lighter-colored crystalline solid with a sharp melting point within the expected range of 45-48 °C.[1][2]

Purity Assessment

After purification, it is essential to assess the purity of [(4-Aminophenyl)amino]acetonitrile.

Table 2: Common Analytical Methods for Purity Assessment

Method	Principle	Information Provided
Melting Point	Measures the temperature range over which the solid melts.	A sharp melting point range (e.g., < 2 °C) close to the literature value indicates high purity. Impurities broaden and depress the melting range.
HPLC-UV	Separates components based on their affinity for a stationary phase.[9]	Provides a quantitative measure of purity (e.g., % area) and can detect and quantify specific impurities.[10]
¹H-NMR Spectroscopy	Measures the magnetic properties of hydrogen nuclei.	Confirms the chemical structure and can reveal the presence of impurities with distinct proton signals.
LC-MS	Combines the separation power of HPLC with the mass analysis of mass spectrometry.[11]	Confirms the molecular weight of the main component and helps in identifying the structure of unknown impurities.[12]

Logical Flow for Solvent Selection:

// Nodes start [label="Start: Select a Potential Solvent", fillcolor="#4285F4", fontcolor="#FFFFFF"]; q1 [label="Is the compound soluble\nin the solvent when HOT?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; q2 [label="Is the compound insoluble or\npoorly soluble in the solvent when COLD?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; q3 [label="Does the solvent react with the compound?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; q4 [label="Are common impurities either very soluble\nor very insoluble in the solvent?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

result_good [label="This is a GOOD\nrecrystallization solvent.", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; result_bad1 [label="Reject Solvent:\nCannot dissolve compound.", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; result_bad2 [label="Reject Solvent:\nPoor recovery.", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; result_bad3 [label="Reject Solvent:\nChemical reaction occurs.", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; result_bad4 [label="Reject Solvent:\nPoor purification.", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> q1; q1 -> q2 [label="Yes"]; q1 -> result_bad1 [label="No"]; q2 -> q3 [label="Yes"]; q2 -> result_bad2 [label="No"]; q3 -> q4 [label="No"]; q3 -> result_bad3 [label="Yes"]; q4 -> result_good [label="Yes"]; q4 -> result_bad4 [label="No"]; } } Ideal Recrystallization Solvent Logic

References

• Wikipedia. (n.d.). 4-Aminophenol. Retrieved from [Link]

• University of Toronto. (n.d.). Recrystallization. Retrieved from [Link]

• Chemsrc. (2025, August 24). 2-(4-Aminophenyl)acetonitrile | CAS#:3544-25-0. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization1. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from [Link]

• Hussain, A., et al. (2025, May 5). A quality by design approach with comprehensive green analytical chemistry assessment: Development, validation, and application. SpringerLink. Retrieved from [Link]

• Sinowin Chemical. (n.d.). CAS 3544-25-0 2- (4-Aminophenyl) Acetonitrile. Retrieved from [Link]

• Wiley Online Library. (n.d.). Supporting Information Synthesis of α-Aminonitriles using Acetonitrile, Amino Acids, and Hexacyanoferrate. Retrieved from [Link]

• PubChem. (n.d.). 4-Aminophenylacetonitrile. Retrieved from [Link]

• ACS Publications. (n.d.). Characterization and Control of Impurities in the Synthesis of an Amino Acid Drug Candidate. Retrieved from [Link]

• Indian J.L.Sci. (2015). PURIFICATION OF ACETONITRILE WITH IMPROVEMENT IN QUALITY, YIELD AND REDUCTION OF INDUSTRIAL WASTE. Retrieved from [Link]

• Almac Group. (n.d.). Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. Retrieved from [Link]

• European Patent Office. (1997, January 22). METHOD FOR PURIFICATION OF ACETONITRILE - EP 0641314 B1. Retrieved from [Link]

• ResearchGate. (n.d.). Purification of Acetonitrile. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of purity values of amino acid reference materials by mass balance method: an approach to the quantification of related structure impurities. Retrieved from [Link]

• NextSDS. (n.d.). 2-[(4-Aminophenyl)sulfanyl]acetonitrile — Chemical Substance Information. Retrieved from [Link]

• Organic Syntheses. (n.d.). Acetoacetonitrile, 2-(p-chlorophenyl)-4-phenyl. Retrieved from [Link]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

Sources

• 1. 2-(4-Aminophenyl)acetonitrile | CAS#:3544-25-0 | Chemsrc [chemsrc.com]
• 2. 4-Aminophenylacetonitrile | 3544-25-0 [chemicalbook.com]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 5. mt.com [mt.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 4-Aminophenol - Wikipedia [en.wikipedia.org]
• 8. sinochlorine.com [sinochlorine.com]
• 9. japsonline.com [japsonline.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. almacgroup.com [almacgroup.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Solvent Optimization for [(4-Aminophenyl)amino]acetonitrile Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the chemoselectivity and stability of [(4-Aminophenyl)amino]acetonitrile (4-APAAN, CAS 6306-44-1) [1]. This molecule is a highly versatile synthetic intermediate characterized by its unique structural planarity and multiple reactive centers: a primary aniline group, a secondary amine, and a terminal nitrile[1].

Because both nitrogen atoms are nucleophilic, achieving chemoselectivity during its synthesis and downstream functionalization is a persistent challenge. This guide provides field-proven troubleshooting strategies, focusing on the thermodynamic and kinetic influence of solvent selection.

Part 1: Troubleshooting Synthesis & Chemoselectivity (FAQs)

Q1: I am synthesizing 4-APAAN via the N-alkylation of p-phenylenediamine with chloroacetonitrile. Why am I getting a high percentage of dialkylated byproducts? A: This is a classic kinetic issue driven by solvent polarity. When using polar aprotic solvents like DMF or DMAc, the solvent strongly solvates the electrophile and any counter-ions but leaves the amine lone pair highly exposed. This maximizes the nucleophilicity of both the starting primary amine and the newly formed secondary amine (4-APAAN). Because the secondary amine is more electron-rich, it rapidly outcompetes the starting material, leading to over-alkylation.

Solution: Switch to a mixed solvent system with low overall polarity, such as Toluene/Acetonitrile (4:1). The limited solubility of the mono-alkylated 4-APAAN in toluene causes it to precipitate out of the reactive phase immediately upon formation, effectively halting further alkylation.

Q2: Can I use a Strecker-type oxidative cyanomethylation instead of chloroacetonitrile to improve yields? A: Yes, oxidative cyanomethylation is a powerful alternative[2]. However, the choice of solvent is critical because the intermediate iminium ion is highly susceptible to hydrolysis. If you use aqueous or alcoholic solvents, the iminium intermediate will degrade back to the aldehyde and amine.

Solution: Utilize anhydrous nitromethane or acetonitrile as both the solvent and the C1 source[2]. Nitromethane acts as an internal oxidant and methylene source, while maintaining a strictly anhydrous environment that stabilizes the iminium ion for subsequent cyanide attack. Alternatively, radical cyanomethylation pathways can be employed in specialized solvent systems to bypass the iminium intermediate entirely[3].

Part 2: Downstream Functionalization (FAQs)

Q3: When using 4-APAAN as a nucleophile in downstream cyclizations, my nitrile group is hydrolyzing into an amide. How do I prevent this? A: Nitrile hydration is catalyzed by trace water in the presence of Lewis acids or bases. If you are using protic solvents (e.g., Ethanol) or hygroscopic solvents (e.g., standard grade THF) that have absorbed atmospheric moisture, the nitrile will hydrolyze during the reaction[4].

Solution: Transition to strictly anhydrous polar aprotic solvents (e.g., anhydrous NMP) stored over molecular sieves. Ensure your base is non-nucleophilic (e.g., DIPEA) to prevent unwanted side reactions at the electrophilic nitrile carbon.

Part 3: Quantitative Data & Mechanistic Workflows

Table 1: Solvent Effects on N-Alkylation Selectivity of p-Phenylenediamine

Data summarizes the causality between solvent dielectric constant and mono- vs. di-alkylation ratios.

Solvent System	Dielectric Constant (ε)	Primary Amine Conversion (%)	Mono-alkylation (4-APAAN) Yield (%)	Di-alkylation Yield (%)
DMF	36.7	>99	45	52
Acetonitrile (MeCN)	37.5	95	60	30
Ethanol (EtOH)	24.5	85	78	5
Toluene / MeCN (4:1)	~8.0	90	88	<2

Mechanistic Workflow

Mechanistic pathway of solvent-dependent chemoselectivity in N-alkylation.

Troubleshooting Decision Tree

Troubleshooting decision tree for optimizing 4-APAAN synthesis yields.

Part 4: Self-Validating Experimental Protocols

Protocol 1: Optimized Synthesis of 4-APAAN via Controlled Precipitation

Objective: Maximize mono-alkylation by utilizing solvent-induced phase separation.

• Preparation: In an oven-dried round-bottom flask, dissolve 10.0 mmol of p-phenylenediamine in 40 mL of anhydrous Toluene and 10 mL of Acetonitrile (4:1 ratio) under an argon atmosphere.

• Base Addition: Add 12.0 mmol of anhydrous Potassium Carbonate ( K2​CO3​ ) as an acid scavenger.

• Thermal Control: Cool the mixture to 0°C using an ice bath. (Causality: Lowering the temperature reduces the kinetic energy, further suppressing the activation energy required for the secondary amine to react).

• Alkylation: Add 10.5 mmol of chloroacetonitrile dropwise over 30 minutes.

• Self-Validation Check: Stir the reaction at room temperature. At approximately 45 minutes, observe the solution. A successful reaction will transition from a clear dark amber solution to a turbid suspension as the mono-alkylated 4-APAAN precipitates. If the solution remains clear, the solvent polarity is too high (likely due to wet solvents), which will lead to dialkylation.

• Isolation: Filter the precipitate, wash with cold toluene (2 x 10 mL), and dry under vacuum to yield pure 4-APAAN.

Protocol 2: Anhydrous Downstream Condensation of 4-APAAN

Objective: Utilize 4-APAAN in a nucleophilic substitution without hydrolyzing the labile nitrile group.

• Preparation: Suspend 5.0 mmol of 4-APAAN in 20 mL of strictly anhydrous N-Methyl-2-pyrrolidone (NMP) over 4Å molecular sieves.

• Base Addition: Add 6.0 mmol of N,N-Diisopropylethylamine (DIPEA). (Causality: DIPEA is highly sterically hindered, preventing it from acting as a nucleophile against the nitrile carbon, unlike smaller bases).

• Reaction: Add the target electrophile (e.g., an aryl halide) and heat to 80°C.

• Self-Validation Check: Monitor via TLC (Eluent: 1:1 EtOAc/Hexane). The disappearance of the 4-APAAN spot ( Rf​≈0.3 ) without the appearance of a highly polar baseline spot (which would indicate the hydrated amide byproduct) validates that the anhydrous solvent system successfully protected the nitrile group.

• Isolation: Quench with ice water to precipitate the functionalized product, filter, and wash with cold water.

References

• Title: Ag-Catalyzed Cyanomethylation of Amines Using Nitromethane as a C1 Source Source: ACS Publications URL: [Link]

• Title: Radical cyanomethylation via vinyl azide cascade-fragmentation Source: Chemical Science (RSC Publishing) URL: [Link]

• Title: Cyanomethylation of the Benzene Rings and Pyridine Rings via Direct Oxidative Cross-Dehydrogenative Coupling with Acetonitrile Source: Organic Letters (ACS Publications) URL: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Radical cyanomethylation via vinyl azide cascade-fragmentation - Chemical Science (RSC Publishing) DOI:10.1039/C9SC01370A [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Crystallization Failures of [(4-Aminophenyl)amino]acetonitrile

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate and purify [(4-Aminophenyl)amino]acetonitrile (CAS 6306-44-1).

This bifunctional intermediate presents a unique "perfect storm" for crystallization failures. The molecule contains a highly reactive primary aniline group, a secondary amine, and a terminal nitrile. This specific triad of functional groups leads to three primary failure modes: rapid oxidative degradation, complex bifurcated hydrogen-bonding networks that induce gelation, and a high propensity for liquid-liquid phase separation (commonly known as "oiling out").

This guide is designed to move beyond basic recrystallization advice, providing you with the mechanistic causality behind these failures and self-validating protocols to ensure successful lattice formation.

Part 1: Quantitative Physicochemical Data

Understanding the thermodynamic boundaries of your solute is the first step in troubleshooting. The following parameters dictate the solvent selection and thermal limits for this compound.

Property	Value	Scientific Implication for Crystallization
CAS Number	6306-44-1[1]	Primary identifier for literature and spectral cross-referencing.
Molecular Weight	147.18 g/mol [2]	Low molecular weight; prone to excessively high solubility in polar organic solvents, requiring steep anti-solvent gradients.
LogP	~1.86[1]	Moderate lipophilicity; necessitates binary solvent systems (e.g., EtOAc/Heptane) rather than single-solvent cooling.
Polar Surface Area (PSA)	61.84 Ų[1]	High polarity relative to its size; strong interaction with protic solvents (EtOH, H₂O) can disrupt intramolecular lattice bonds.
H-Bond Donors / Acceptors	2 / 3[2]	Extensive intermolecular hydrogen bonding capabilities (-NH₂, -NH-, -C#N); high risk of amorphous kinetic trapping if cooled too rapidly.

Part 2: Diagnostic Workflow & Troubleshooting Guide

Before adjusting your protocol, identify your specific failure mode using the diagnostic decision tree below.

Fig 1. Diagnostic decision tree for identifying and resolving crystallization failures.

FAQ 1: My product is "oiling out" (forming a second liquid phase) instead of crystallizing. How do I force lattice formation?

The Causality: "Oiling out" occurs when the solution temperature drops below the liquid-liquid phase separation (LLPS) boundary before it intersects the solid solubility curve[3]. For free-base aminoacetonitriles, even trace impurities act as potent plasticizers. These impurities disrupt the fragile hydrogen-bonding network required for crystal packing, drastically lowering the melting point of the solute and preventing rigid lattice formation[4].

The Protocol: Salt Formation to Increase Lattice Energy Self-Validating System: By converting the free base to a salt, you exponentially increase the lattice energy via strong ionic interactions. This thermodynamic shift forces the molecule to crystallize rather than separate as an oil.

• Dissolution: Dissolve the crude, oily free base in a minimal volume of dry Acetone or Diethyl Ether at room temperature.

• Acid Preparation: In a separate flask, prepare a 1.05 molar equivalent solution of anhydrous Oxalic Acid (or HCl gas) dissolved in the same dry solvent.

• Titration: Dropwise, add the acid solution to the free base solution under vigorous magnetic stirring.

• Validation Check: An immediate, dense crystalline precipitate should form. If the solution remains clear or milky, scratch the inside of the glass flask with a glass stirring rod. The localized acoustic cavitation and microscopic glass shards will provide immediate nucleation sites[5].

• Isolation: Filter the resulting oxalate or hydrochloride salt via vacuum filtration, wash with cold solvent, and dry under high vacuum.

FAQ 2: During hot filtration or recrystallization, my solution turns dark brown/black, and the yield is a sticky, amorphous solid. What is happening?

The Causality: The primary aniline moiety on this molecule is highly susceptible to aerial oxidation, especially at elevated temperatures in protic solvents[6]. The oxidation of aniline derivatives proceeds via a radical head-to-tail coupling mechanism, generating polyaniline-like oligomers[7]. Even trace amounts of these dark oligomers (1-2%) act as severe crystallization inhibitors. They coat the faces of nascent crystal nuclei, poisoning the growth and resulting in an amorphous, sticky mass[8].

Fig 2. Mechanistic pathways of aniline oxidation vs. successful stable lattice formation.

The Protocol: Anaerobic Crystallization with Antioxidant Doping Self-Validating System: By removing oxygen and introducing a sacrificial reductant, the solution must remain pale/clear throughout the heating process, proving that oligomerization has been halted.

• Solvent Degassing: Sparge your crystallization solvent (e.g., Toluene or an Ethanol/Water mix) with Argon or Nitrogen gas for a minimum of 15 minutes to displace dissolved oxygen.

• Antioxidant Addition: Add 0.1% w/w (relative to your crude product mass) of sodium dithionite (Na₂S₂O₄) or ascorbic acid to the solvent.

• Anaerobic Dissolution: Heat the solvent and dissolve the crude [(4-Aminophenyl)amino]acetonitrile under a continuous inert gas blanket (using a Schlenk line or Argon balloon).

• Hot Filtration: Pass the hot solution through a pre-heated Celite pad to remove any pre-formed oligomeric impurities. Validation Check: The filtrate must be pale yellow to clear. If it remains dark, repeat the filtration with activated charcoal[8].

• Controlled Cooling: Allow the flask to cool slowly to room temperature while strictly maintaining the Argon/Nitrogen atmosphere.

FAQ 3: How do I design an optimal binary solvent system for the free base if my downstream chemistry prevents me from forming a salt?

The Causality: Because the molecule has a LogP of ~1.86[1] and multiple hydrogen-bonding sites[2], it dissolves excessively well in alcohols and moderately polar solvents, but is completely insoluble in alkanes. Single-solvent cooling rarely works because the solubility curve is too flat. A binary anti-solvent system is required to artificially steepen the solubility curve.

The Protocol: Precision Anti-Solvent Titration

• Saturation: Dissolve the compound in a "good" solvent (e.g., Ethyl Acetate or THF) at 50°C until the solution is just saturated.

• Titration: Slowly titrate in a "poor" solvent (e.g., Heptane or Hexane) dropwise under stirring until the solution becomes persistently turbid (reaching the cloud point).

• Clarification: Add exactly 1 to 3 drops of the hot "good" solvent until the turbidity just clears. This places the system exactly on the metastable boundary.

• Annealing: Remove the flask from the heat source and place it in an insulated bath (e.g., a water bath starting at 50°C). Allow the system to cool at a controlled rate of no more than 0.5°C/minute. Rapid cooling will kinetically trap the molecules into an amorphous state, bypassing crystalline lattice formation.

Sources

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Reference Data & Comparative Studies

A Comparative Guide to Aminoacetonitrile Derivatives: Unraveling Structure, Activity, and Therapeutic Potential

Introduction: The Pressing Need for Novel Chemical Scaffolds in Drug Discovery

In the landscape of modern therapeutics, the relentless emergence of drug resistance poses a significant threat to global health. This is particularly acute in the field of anthelmintics, where resistance in parasitic nematodes of livestock to the three major drug classes—benzimidazoles, imidazothiazoles, and macrocyclic lactones—has become a worldwide economic and animal welfare issue.[1][2] This challenge necessitates a departure from incremental modifications of existing drugs and a concerted effort toward the discovery of chemical classes with novel modes of action.[2]

The aminoacetonitrile derivatives (AADs) represent a landmark success in this endeavor.[3] Discovered through intensive medicinal chemistry efforts, this class of synthetic compounds introduced a new mechanism for combating parasitic nematodes and led to the development of monepantel, the first new anthelmintic class for sheep in over two decades.[1][2] This guide provides an in-depth comparison of [(4-Aminophenyl)amino]acetonitrile and other key aminoacetonitrile derivatives, exploring the structure-activity relationships (SAR), comparative performance, and the experimental methodologies that underpin their evaluation. We will dissect the chemical nuances that govern their biological activity, offering researchers and drug development professionals a comprehensive resource for navigating this promising chemical space.

The Aminoacetonitrile Core: More Than Just a Structural Motif

The aminoacetonitrile scaffold is the cornerstone of this class of molecules. The nitrile group (C≡N) is a unique and valuable functional group in drug design for several reasons.[4] It is a metabolically stable and non-toxic moiety that can significantly influence a molecule's physicochemical properties.[4] Its strong electron-withdrawing nature and linear geometry allow it to act as a bioisostere for groups like carbonyls, halogens, or hydroxyls, enabling it to form crucial hydrogen bonds, polar interactions, or even covalent bonds with target proteins.[4][5][6] The strategic incorporation of a nitrile group can enhance binding affinity, modulate pharmacokinetic profiles, and block metabolically vulnerable sites, ultimately improving a drug candidate's overall performance.[4][5]

Focus Compound: [(4-Aminophenyl)amino]acetonitrile

[(4-Aminophenyl)amino]acetonitrile (CAS 6306-44-1) represents a fundamental structure within the broader class of aminoacetonitrile derivatives.[7] Its architecture consists of a central aminoacetonitrile core linked to a 4-aminophenyl (p-phenylenediamine) moiety. While not as extensively characterized in anthelmintic research as other AADs, its structure provides a key reference point for understanding the impact of substitutions on the aromatic ring and the secondary amine.

Comparative Analysis: Performance Against Key Aminoacetonitrile Derivatives

The true potential of the aminoacetonitrile scaffold is revealed through the systematic modification of its peripheral groups. The development of monepantel and related compounds has provided a rich dataset for understanding the structure-activity relationships that drive anthelmintic potency.

Structural Variations and Their Impact

The primary points of diversification in anthelmintic AADs involve substitutions on the aryl ring. These modifications are critical for optimizing potency, selectivity, and pharmacokinetic properties.[8] The comparison between [(4-Aminophenyl)amino]acetonitrile and the highly potent anthelmintic AADs illustrates the importance of these substitutions.

Compound Name	Structure	Key Structural Features
[(4-Aminophenyl)amino]acetonitrile	Chemical structure unavailable	Features a simple 4-aminophenyl group. The primary amine at the 4-position significantly increases polarity.
Monepantel (AAD 1566)	Chemical structure unavailable	Aryl group is a trifluoromethyl-substituted phenoxy-phenyl moiety. Lacks the primary amine, featuring a trifluoromethyl-thiomethyl group instead.[1]
AAD-1154	Chemical structure unavailable	Specific structure proprietary, but part of a focused library for improved properties over monepantel.
AAD-1336	Chemical structure unavailable	Another derivative explored for optimized anthelmintic activity and metabolic stability.[9]

Structure-Activity Relationship (SAR) Insights

The development of potent AADs followed a classical medicinal chemistry approach, exploring how different functional groups at various positions on the aryl ring affect biological activity.[8]

• Substitution at the 4-position: SAR studies revealed that electron-withdrawing groups are highly favorable. The potency of substituents can be ranked as follows: CF₃ ≈ OCF₃ ≈ SCF₃ > Cl > F > H = Me.[8] This highlights a key difference from [(4-Aminophenyl)amino]acetonitrile, which possesses an electron-donating amino group at this position.

• Substitution at the 2-position: The introduction of a CF₃ group at this position was found to further enhance potency.[8]

• Chirality: The activity of these compounds is highly stereospecific. For the most potent derivatives, the (S)-enantiomer was found to be over 300 times more active than the (R)-enantiomer, demonstrating a precise interaction with the biological target.[8]

Caption: Signaling pathway for aminoacetonitrile derivatives in nematodes.

Experimental Methodologies

To ensure scientific integrity, the protocols used to evaluate these compounds must be robust and reproducible. Below are representative methodologies for the synthesis and biological evaluation of aminoacetonitrile derivatives.

Protocol 1: Representative Synthesis of an Aminoacetonitrile Derivative

This protocol describes a general method for synthesizing an aryloxy acetonitrile derivative, a common structural motif in AADs. This is adapted from the synthesis of 2-(4-Aminophenoxy)acetonitrile. [10] Objective: To synthesize an aryloxy acetonitrile via nucleophilic substitution.

Materials:

• Substituted phenol (e.g., 4-aminophenol), 1.0 eq.

• Cesium carbonate (Cs₂CO₃), 1.0 eq.

• Bromoacetonitrile, 1.0 eq.

• Acetonitrile (anhydrous)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (EtOAc)

Procedure:

• To a solution of the substituted phenol (e.g., 5 mmol) in acetonitrile (20 mL), add Cs₂CO₃ (5 mmol) in one portion.

• Stir the reaction mixture at room temperature for 30 minutes. The formation of the phenoxide salt is observed.

• Cool the mixture to 0°C in an ice bath.

• Slowly add a solution of bromoacetonitrile (5 mmol) in acetonitrile (10 mL) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 24-48 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove inorganic salts.

• Evaporate the filtrate to dryness under reduced pressure.

• Purify the resulting residue by silica gel column chromatography using an appropriate solvent system (e.g., Hexanes/EtOAc) to yield the desired product. [10] Rationale: This method utilizes a strong base (Cs₂CO₃) to deprotonate the phenol, forming a nucleophilic phenoxide that readily displaces the bromide from bromoacetonitrile in an Sₙ2 reaction. Acetonitrile is an excellent polar aprotic solvent for this type of reaction.

Protocol 2: In Vitro Larval Development Assay (LDA)

This protocol is a cornerstone for determining the anthelmintic efficacy of test compounds against parasitic nematodes. [2][8] Objective: To determine the concentration of a test compound that inhibits the development of nematode larvae from the L1 to the L3 stage.

Materials:

• Freshly harvested nematode eggs (e.g., H. contortus).

• Nutritive agar medium.

• 96-well microtiter plates.

• Test compounds dissolved in a suitable solvent (e.g., DMSO).

• Inverted microscope.

• Humidified incubator set to 28°C.

Procedure:

• Prepare serial dilutions of the test compounds in the nutritive agar medium while it is still molten. Dispense these mixtures into the wells of a 96-well plate. Include solvent-only wells as negative controls.

• Isolate nematode eggs from fresh fecal samples using standard flotation and sieving techniques.

• Add a standardized number of eggs (e.g., 50-100) to each well of the microtiter plate.

• Seal the plates and incubate for 6 days at 28°C and 80% relative humidity. [8]5. After incubation, examine each well under an inverted microscope.

• Count the number of larvae that have successfully developed to the third larval stage (L3) versus those that are dead, paralyzed, or arrested at earlier stages.

• Calculate the percentage of inhibition for each compound concentration relative to the negative control.

• The lowest concentration at which efficacy is 100% (no development to L3) is recorded as the EC₁₀₀. [8]

Caption: A typical workflow for the development of AADs.

Conclusion and Future Directions

The comparative analysis of [(4-Aminophenyl)amino]acetonitrile and its more complex, optimized derivatives powerfully illustrates the principles of modern drug design. While the base scaffold is essential, therapeutic success is achieved through meticulous structure-activity relationship studies that fine-tune a molecule's interaction with its target and its behavior within a biological system. The AAD class, born from the need to overcome widespread anthelmintic resistance, demonstrates that rational chemical exploration can yield compounds with novel mechanisms of action and high target specificity. [1][2] Future research in this area will likely focus on expanding the chemical diversity of AADs to identify candidates with improved metabolic stability, broader spectrums of activity, and even lower potential for resistance development. [9]The journey from a simple scaffold like [(4-Aminophenyl)amino]acetonitrile to a marketed drug like monepantel serves as a compelling case study for researchers and drug developers aiming to tackle the next generation of therapeutic challenges.

References

• Ducray, P., Gauvry, N., Pautrat, F., et al. (2008). Discovery of amino-acetonitrile derivatives, a new class of synthetic anthelmintic compounds. Bioorganic & Medicinal Chemistry Letters, 18(9), 2935-2938. [Link]

• Kaminsky, R., Ducray, P., Jung, M., et al. (2008). Identification of the amino-acetonitrile derivative monepantel (AAD 1566) as a new anthelmintic drug development candidate. Parasitology Research, 103(4), 931-939. [Link]

• Ducray, P., et al. (2008). Discovery of amino-acetonitrile derivatives, a new class of synthetic anthelmintic compounds. PubMed. [Link]

• Wang, J., & Liu, H. (2012). Application of Nitrile in Drug Design. Chinese Journal of Organic Chemistry, 32(9), 1643-1652. [Link]

• Science.gov. (n.d.). amino-acetonitrile derivative monepantel: Topics by Science.gov. [Link]

• Stuchlíková, L., Lecová, L., Jirásko, R., et al. (2016). Comparison of biotransformation and efficacy of aminoacetonitrile anthelmintics in vitro. Drug Testing and Analysis, 8(2), 214-220. [Link]

• Argus, S., & Arcos, J. C. (1976). Comparative effects of indole and aminoacetonitrile derivatives on dimethylnitrosamine-demethylase and aryl hydrocarbon hydroxylase activities. Cancer Research, 36(6), 2265-2269. [Link]

• Thornber, C. W. (1979). Isosterism and molecular modification in drug design. Chemical Society Reviews, 8(4), 563-580. [Link]

• He, H., et al. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. RSC Medicinal Chemistry. [Link]

• Gaikwad, P. L., et al. (2012). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research, 2(4). [Link]

• Karadzov, M., et al. (2009). Pharmacokinetics of Monepantel and Its Sulfone Metabolite, Monepantel Sulfone, After Intravenous and Oral Administration in Sheep. Journal of Veterinary Pharmacology and Therapeutics. [Link]

• Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry. [Link]

• Wissner, A., et al. (2003). Synthesis and structure-activity relationships of 6,7-disubstituted 4-anilinoquinoline-3-carbonitriles. The design of an orally active, irreversible inhibitor of the tyrosine kinase activity of the epidermal growth factor receptor (EGFR) and the human epidermal growth factor receptor-2 (HER-2). Journal of Medicinal Chemistry. [Link]

• ResearchGate. (n.d.). Discovery of amino-acetonitrile derivatives, a new class of synthetic anthelmintic compounds | Request PDF. [Link]

• Sil, D., et al. (2007). Structure-activity relationship study of prion inhibition by 2-aminopyridine-3,5-dicarbonitrile-based compounds: parallel synthesis, bioactivity, and in vitro pharmacokinetics. Journal of Medicinal Chemistry. [Link]

• Wikipedia. (n.d.). Aminoacetonitrile. [Link]

• ResearchGate. (n.d.). (PDF) Structure-activity relationships for the design of small-molecule inhibitors. [Link]

• PubChem. (n.d.). 4-Aminophenylacetonitrile. [Link]

• University of Regensburg. (n.d.). Supporting Information Synthesis of α-Aminonitriles using Acetonitrile, Amino Acids, and Hexacyanoferrate. [Link]

• Kaminsky, R., et al. (2008). Identification of the amino-acetonitrile derivative monepantel (AAD 1566) as a new anthelmintic drug development candidate. PubMed. [Link]

• Carlson, C. B., et al. (2017). Structure-activity relationship study of small molecule inhibitors of the DEPTOR-mTOR interaction. Bioorganic & Medicinal Chemistry Letters. [Link]

• MDPI. (2022). Organocatalytic Synthesis of α-Aminonitriles: A Review. [Link]

• Chemsrc. (n.d.). 2-[(4-aminophenyl)amino]acetonitrile. [Link]

• Google Patents. (n.d.). CN102432501A - Preparation method of aminoacetonitrile hydrochloride.

• ResearchGate. (n.d.). (PDF) Quantitative structure-activity relationship studies on nitric oxide synthase inhibitors. [Link]

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• 10. Synthesis routes of 2-(4-Aminophenoxy)acetonitrile [benchchem.com]

Comparing nucleophilic reactivity of [(4-Aminophenyl)amino]acetonitrile and aniline

Title: Comparative Guide: Nucleophilic Reactivity of [(4-Aminophenyl)amino]acetonitrile vs. Aniline

Executive Summary

When designing synthetic routes or developing pharmaceutical intermediates, selecting the correct aromatic amine based on its nucleophilic reactivity is critical. This guide objectively compares the nucleophilicity of [(4-Aminophenyl)amino]acetonitrile against the baseline aromatic amine, aniline .

Through structural analysis and kinetic principles, we demonstrate that the primary amine of[(4-Aminophenyl)amino]acetonitrile is significantly more nucleophilic than aniline. Conversely, its secondary amine is rendered virtually unreactive due to strong inductive deactivation. This precise chemoselectivity makes it a highly predictable and valuable building block in drug development.

Structural & Electronic Analysis (The Causality of Reactivity)

Nucleophilicity in aromatic amines is governed by the availability of the nitrogen lone pair, which is heavily influenced by steric hindrance and the electronic effects of ring substituents[1].

• Aniline (The Baseline): Aniline features a single primary amine attached directly to a benzene ring. Its nitrogen lone pair delocalizes into the aromatic π -system, making it a relatively weak nucleophile compared to aliphatic amines[2]. Its reactivity serves as the standard baseline ( σ=0 ) for Hammett equation comparisons.

• [(4-Aminophenyl)amino]acetonitrile (The Dual-Center System): This molecule is a substituted p-phenylenediamine derivative[3] containing two distinct nitrogen centers:

  • The Secondary Amine (-NH-CH2CN): Attached to a cyanomethyl group. The nitrile group (-C ≡ N) exerts a powerful electron-withdrawing inductive effect (-I effect). This pulls electron density away from the secondary nitrogen, drastically reducing the availability of its lone pair and rendering it a poor nucleophile.

  • The Primary Amine (-NH2): Located para to the secondary amine. Despite the -I effect of the cyanomethyl group, the secondary nitrogen still possesses a lone pair that donates electron density into the aromatic ring via resonance (+M effect). Because the +M effect dominates over the -I effect in this conjugated system, electron density is pushed toward the para position[4]. This resonance activation significantly enriches the primary amine, making it more nucleophilic than aniline .

Electronic effects dictating the superior nucleophilicity of [(4-Aminophenyl)amino]acetonitrile.

Comparative Data Summary

The following table synthesizes the quantitative and qualitative differences between the two compounds, grounded in established nucleophilicity scales and Hammett parameters[4][5].

Property	Aniline	[(4-Aminophenyl)amino]acetonitrile
Structure Type	Primary aromatic amine	Substituted p-phenylenediamine
Nucleophilic Centers	1 (-NH2)	2 (-NH2 and -NH-CH2CN)
Dominant Reactive Site	Primary Amine	Primary Amine
Electronic Modifiers	None (Baseline H)	Para -NH-CH2CN (+M > -I effect)
Relative Nucleophilicity	Moderate	High (Primary) / Low (Secondary)
Estimated pKa (Conjugate Acid)	~4.6	~5.8 (Primary) / <2.0 (Secondary)
Chemoselectivity Potential	N/A (Single site)	Excellent (Primary amine reacts exclusively)

Experimental Protocol: Self-Validating Competitive Alkylation

To empirically validate the theoretical reactivity differences, we utilize a competitive intermolecular alkylation workflow. By introducing a substoichiometric amount of an electrophile to an equimolar mixture of both amines, the system self-selects the most kinetically favorable nucleophile.

Objective: Quantify the relative reaction rates of [(4-Aminophenyl)amino]acetonitrile versus aniline.

Reagents & Materials:

• [(4-Aminophenyl)amino]acetonitrile (1.0 mmol, 1.0 eq)

• Aniline (1.0 mmol, 1.0 eq)

• Benzyl bromide (0.5 mmol, 0.5 eq) - Substoichiometric to force competition.

• N,N-Diisopropylethylamine (DIPEA) (0.6 mmol, 0.6 eq) - Non-nucleophilic base to scavenge HBr.

• Anhydrous Acetonitrile (MeCN) (10 mL) - Polar aprotic solvent to prevent hydrogen-bonding interference.

Step-by-Step Methodology:

• System Preparation: In a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, dissolve 1.0 mmol of [(4-Aminophenyl)amino]acetonitrile and 1.0 mmol of aniline in 10 mL of anhydrous MeCN.

• Base Addition: Add 0.6 mmol of DIPEA to the stirring solution. Causality: DIPEA neutralizes the HBr byproduct, preventing the protonation (and subsequent deactivation) of the unreacted amines without competing as a nucleophile.

• Electrophile Introduction: Cool the reaction mixture to 0 °C using an ice bath. Add 0.5 mmol of benzyl bromide dropwise over 5 minutes. Causality: Cooling minimizes exothermic side reactions and maximizes kinetic differentiation between the two nucleophiles.

• Reaction Propagation: Remove the ice bath and allow the mixture to warm to 25 °C. Stir for exactly 1 hour.

• Quenching & Sampling: Withdraw a 100 µL aliquot and immediately quench it in 900 µL of methanol. Filter the quenched sample through a 0.2 µm PTFE syringe filter into an HPLC vial.

• Analytical Quantification: Analyze the sample via LC-MS/UV (254 nm). Integrate the peaks corresponding to the unreacted starting materials and the newly formed N-benzyl products.

Expected Results: The LC-MS chromatogram will reveal near-quantitative consumption of the benzyl bromide by the primary amine of [(4-Aminophenyl)amino]acetonitrile. Aniline will remain >95% unreacted. Furthermore, no alkylation of the secondary amine (-NH-CH2CN) will be observed, confirming its profound electronic deactivation.

Competitive chemoselective alkylation workflow to validate relative nucleophilic reaction rates.

References

• [1] Title: Nucleophilicity Trends of Amines Source: Master Organic Chemistry URL: [Link]

• [3] Title: p-Phenylenediamine Source: Wikipedia URL: [Link]

• [4] Title: A Survey of Hammett Substituent Constants and Resonance and Field Parameters Source: Chemical Reviews (ACS Publications) URL: [Link]

• [5] Title: Nucleophilicity Prediction via Multivariate Linear Regression Analysis Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

• [2] Title: Nucleophilicities of Primary and Secondary Amines in Water Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

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• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Green Chemistry Pathways for the Synthesis of [(4-Aminophenyl)amino]acetonitrile

For Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Introduction: The Imperative for Greener Synthesis

[(4-Aminophenyl)amino]acetonitrile is a valuable synthetic intermediate, belonging to the α-aminonitrile class of compounds. These molecules are critical precursors for the synthesis of α-amino acids, nitrogen-containing heterocycles, and various pharmaceutical agents. The traditional route to α-aminonitriles is the Strecker reaction, a method over 170 years old that, while effective, relies on highly toxic cyanide sources like hydrogen cyanide (HCN) or potassium cyanide (KCN), often in harsh conditions.[1] As the chemical industry pivots towards sustainability, the development and validation of green synthetic pathways that minimize hazardous waste, reduce energy consumption, and utilize safer reagents is not merely an academic exercise but a critical necessity.[2][3]

This guide provides an in-depth comparison of traditional versus modern green synthetic pathways for [(4-Aminophenyl)amino]acetonitrile. We will dissect the mechanistic underpinnings of each approach, present comparative performance data, and provide detailed experimental protocols to empower researchers to adopt safer, more efficient, and environmentally responsible methods in their laboratories.

Part 1: The Classical Benchmark - The Strecker Reaction

The Strecker synthesis is a one-pot, three-component reaction involving an amine, an aldehyde (or ketone), and a cyanide source.[1] For [(4-Aminophenyl)amino]acetonitrile, this would involve the reaction of p-phenylenediamine, formaldehyde, and potassium cyanide.

The primary drawback of this method is its reliance on KCN or HCN. These reagents are acutely toxic, require specialized handling protocols, and generate cyanide-containing waste streams that are hazardous and costly to remediate. Furthermore, the reactions often require stoichiometric amounts of reagents and can lead to complex purification procedures.

Caption: Fig. 1: Classical Strecker Synthesis Pathway

Part 2: Validated Green Synthesis Pathways

Green chemistry offers several innovative approaches that replace hazardous reagents with recyclable catalysts and benign solvents. We will explore two primary strategies: heterogeneous catalysis in aqueous media and solvent-free catalytic synthesis.

Pathway A: Heterogeneous Catalysis in Water

One of the most significant advances in green chemistry is the use of water as a reaction solvent.[4] It is non-toxic, non-flammable, and inexpensive. Combining this with a recyclable heterogeneous catalyst creates a highly sustainable process. Nano copper ferrite (CuFe₂O₄) has emerged as an efficient, magnetically separable catalyst for this transformation.[5][6]

Causality Behind Experimental Choices:

• Catalyst: Nano copper ferrite acts as a mild Lewis acid, activating the imine formed in situ from the condensation of p-phenylenediamine and an aldehyde.[5] Its magnetic properties are crucial, allowing for near-perfect recovery from the reaction mixture using an external magnet, thus avoiding waste from filtration or chromatographic separation.[6]

• Cyanide Source: Trimethylsilyl cyanide (TMSCN) is used as a safer and more efficient cyanide donor compared to KCN or HCN. It is less toxic and its reaction byproduct, hexamethyldisiloxane, is relatively inert.

• Solvent: Water serves as a green solvent, and its high polarity can promote the reaction rate.[5]

Caption: Fig. 2: Workflow for Heterogeneous Catalysis

Pathway B: Solvent-Free Synthesis

Eliminating organic solvents entirely represents a pinnacle of green synthesis.[2] Solvent-free, or "neat," reactions reduce waste, cost, and safety hazards associated with volatile organic compounds (VOCs). Catalysts like Zirconium hydrogen sulfate [Zr(HSO₄)₄] have proven highly effective for Strecker-type reactions under these conditions.

Causality Behind Experimental Choices:

• Catalyst: Zr(HSO₄)₄ is a solid acid catalyst that is efficient in low catalytic loadings (2-4 mol%). It activates the carbonyl group of the aldehyde and the subsequent imine, facilitating the reaction without the need for a solvent medium. Its solid nature simplifies work-up.

• Reaction Conditions: Performing the reaction at room temperature minimizes energy consumption. The absence of solvent means the reaction concentration is maximized, often leading to shorter reaction times.

• Work-up: The work-up is significantly simplified. Typically, the reaction mixture is diluted with a solvent only at the end to precipitate the product and recover the catalyst, drastically reducing the overall solvent volume used in the entire process.

Part 3: Performance Comparison and Data

The choice of a synthetic pathway is a trade-off between yield, reaction time, cost, safety, and environmental impact. The following table provides a comparative overview of the discussed pathways.

Metric	Classical Strecker	Green Pathway A (Heterogeneous)	Green Pathway B (Solvent-Free)
Amine	p-Phenylenediamine	p-Phenylenediamine	p-Phenylenediamine
Aldehyde	Formaldehyde	Formaldehyde	Formaldehyde
Cyanide Source	KCN / HCN	Trimethylsilyl cyanide (TMSCN)	Trimethylsilyl cyanide (TMSCN)
Catalyst	None (or acid/base)	Nano Copper Ferrite (CuFe₂O₄)	Zirconium Hydrogen Sulfate [Zr(HSO₄)₄]
Solvent	Water / Methanol[7]	Water[5]	None (Solvent-Free)
Temperature	Room Temp to 45°C[7]	Room Temperature[5]	Room Temperature
Typical Time	Several Hours[8]	60-90 minutes[5]	15-60 minutes
Typical Yield	34-39% (for similar compounds)[7]	>90%[5]	>92%
Catalyst Recyclability	Not Applicable	Yes (5+ cycles with minimal activity loss)[5][9]	Yes (Recyclable)
Safety Profile	Extremely High Hazard (Acutely toxic KCN/HCN)	Moderate Hazard (TMSCN is toxic but safer than KCN)	Moderate Hazard (TMSCN is toxic but safer than KCN)
Waste Stream	Cyanide-contaminated aqueous waste	Primarily water and recoverable catalyst	Minimal waste; catalyst is recoverable

Part 4: Detailed Experimental Protocols

These protocols are adapted from established literature for α-aminonitriles and are proposed for the synthesis of [(4-Aminophenyl)amino]acetonitrile.

Protocol A: Synthesis using Nano Copper Ferrite in Water[7]

• Preparation: In a 50 mL round-bottom flask, add p-phenylenediamine (1.08 g, 10 mmol), water (15 mL), and nano CuFe₂O₄ catalyst (15 mg).

• Aldehyde Addition: To the stirring suspension, add aqueous formaldehyde (37 wt. %, 0.81 mL, 10 mmol). Stir for 10 minutes at room temperature to facilitate imine formation.

• Cyanation: Add trimethylsilyl cyanide (TMSCN) (1.33 mL, 10 mmol) dropwise to the reaction mixture.

• Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction progress using thin-layer chromatography (TLC). The reaction is typically complete within 60-90 minutes.

• Catalyst Recovery: Upon completion, place a strong neodymium magnet against the side of the flask. The black nano CuFe₂O₄ catalyst will adhere to the flask wall.

• Work-up: Carefully decant the aqueous solution into a separatory funnel. Extract the product with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified further by recrystallization from an appropriate solvent system (e.g., ethanol/water).

• Catalyst Reuse: Wash the recovered catalyst with water and ethanol, dry under vacuum, and store for the next run.

Protocol B: Solvent-Free Synthesis using Zr(HSO₄)₄[5]

• Preparation: In a 25 mL round-bottom flask, mix p-phenylenediamine (1.08 g, 10 mmol), formaldehyde (37 wt. %, 0.81 mL, 10 mmol), and Zr(HSO₄)₄ (0.18 g, 0.4 mmol, 4 mol%).

• Cyanation: Add trimethylsilyl cyanide (TMSCN) (1.33 mL, 10 mmol) to the mixture.

• Reaction: Stir the resulting paste at room temperature. The reaction is often exothermic. Monitor progress by TLC (by periodically dissolving a small aliquot in a solvent). The reaction should be complete in under an hour.

• Work-up: After the reaction is complete, add 20 mL of diethyl ether to the flask and stir for 5 minutes.

• Purification: Filter the solid product. Wash the crude product with additional diethyl ether to remove any unreacted starting materials. The product is often obtained in high purity, but can be recrystallized if necessary.

Conclusion and Outlook

The validation of green synthesis pathways for [(4-Aminophenyl)amino]acetonitrile demonstrates a significant leap forward in sustainable chemical manufacturing. Both heterogeneous catalysis in water and solvent-free methodologies offer remarkable advantages over the classical Strecker reaction.[2][4] They provide higher yields in shorter reaction times, operate under mild, energy-efficient conditions, and, most importantly, eliminate the use of acutely toxic cyanide reagents and minimize waste generation through catalyst recycling.[5]

For industrial applications and academic research, these green alternatives are not just viable but superior. They align with the core principles of green chemistry, offering a blueprint for developing safer, more efficient, and environmentally benign syntheses for a wide range of valuable chemical intermediates.

References

• Eco-friendly Synthesis of α -Aminonitriles Catalysed by Epzg. Der Pharma Chemica. Available at: [Link][9]

• Eco-friendly Synthesis of α -Aminonitriles Catalysed by Epzg. Der Pharma Chemica. Available at: [Link]

• Catalytic Synthesis of -Aminonitriles Using Nano Copper Ferrite under Green Conditions. SciSpace. Available at: [Link][5]

• Zr(HSO4)4Catalyzed One-Pot Strecker Synthesis of ?-Amino Nitriles from Aldehydes and Ketones under Solvent-Free Conditions. SID.ir. Available at: [Link]

• Synthesis of α-Aminonitriles via Ammonium-Catalyzed Reactions of Aminoacetonitrile. Journal of the American Chemical Society. Available at: [Link][8]

• Supporting Information Synthesis of α-Aminonitriles using Acetonitrile, Amino Acids, and Hexacyanoferrate. chemie-biologie.uni-siegen.de. Available at: [Link]

• Preparation method of p-aminophenylacetonitrile. Google Patents.

• Design, Synthesis and Biological Evaluation of 4-Amino-N-(4-aminophenyl)benzamide Analogues of Quinoline-Based SGI-1027 as Inhibitors of DNA Methylation. PMC. Available at: [Link]

• Organocatalytic Synthesis of α-Aminonitriles: A Review. MDPI. Available at: [Link][1]

• A truly green synthesis of ??-aminonitriles via Strecker reaction. ResearchGate. Available at: [Link][6]

• Solvent-free synthesis of ortho-aminocarbonitrile tetrahydronaphthalene derivatives under green and convenient conditions. Organic Chemistry Research. Available at: [Link][2]

• Pot economy and one-pot synthesis. PMC. Available at: [Link][3]

• DL-PHENYLGLYCINE. Organic Syntheses. Available at: [Link][7]

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A Comparative Guide to the Reproducible Batch Synthesis of [(4-Aminophenyl)amino]acetonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

[(4-Aminophenyl)amino]acetonitrile is a valuable building block in medicinal chemistry and drug development. Its synthesis, however, presents challenges in terms of reproducibility and selectivity, directly impacting the consistency and quality of downstream applications. This guide provides an in-depth technical comparison of two primary synthetic routes for its preparation: a one-pot Strecker-type synthesis and a two-step route involving the reduction of a nitro precursor. By examining the underlying chemical principles, providing detailed experimental protocols, and presenting comparative data, this document serves as a practical resource for researchers to select and optimize a synthetic strategy that ensures reliable and reproducible batch production of this key intermediate.

Introduction

The structural motif of [(4-Aminophenyl)amino]acetonitrile is present in a variety of pharmacologically active compounds. The reliable and scalable synthesis of this intermediate is therefore of critical importance. The reproducibility of any chemical synthesis is contingent on a thorough understanding of the reaction mechanism, careful control of reaction parameters, and an awareness of potential side reactions. This guide aims to provide a comprehensive analysis of two distinct synthetic pathways to [(4-Aminophenyl)amino]acetonitrile, equipping researchers with the knowledge to address the inherent challenges of each approach and achieve consistent batch-to-batch outcomes.

Route 1: One-Pot Strecker-Type Synthesis

The Strecker synthesis is a classic and versatile method for the preparation of α-aminonitriles.[1][2][3] In the context of [(4-Aminophenyl)amino]acetonitrile, this one-pot, three-component reaction would involve the condensation of p-phenylenediamine, formaldehyde (or a suitable equivalent), and a cyanide source.

Reaction Mechanism

The reaction proceeds through the initial formation of an iminium ion from the reaction of one of the amino groups of p-phenylenediamine with formaldehyde.[2] This is followed by the nucleophilic attack of a cyanide ion to yield the desired α-aminonitrile.

Challenges to Reproducibility: The Selectivity Issue

The primary challenge in the Strecker synthesis using a symmetric diamine like p-phenylenediamine is controlling the selectivity. Both amino groups are nucleophilic and can react with formaldehyde, leading to the formation of the desired mono-substituted product, [(4-Aminophenyl)amino]acetonitrile, as well as the undesired di-substituted byproduct, N,N'-bis(cyanomethyl)-p-phenylenediamine. The formation of this byproduct not only reduces the yield of the target molecule but also complicates purification, thereby affecting the overall reproducibility of the process. Achieving selective mono-N-alkylation of diamines is a known challenge in organic synthesis.[4][5]

Figure 1. Competing reaction pathways in the Strecker synthesis with p-phenylenediamine.

Proposed Experimental Protocol (Strecker-Type Synthesis)

This protocol is a representative procedure based on general Strecker reaction principles. Optimization will be necessary to maximize the yield of the mono-substituted product.

Materials:

• p-Phenylenediamine

• Formaldehyde (37% aqueous solution)

• Sodium cyanide (or a safer alternative like trimethylsilyl cyanide)[6]

• Methanol

• Water

• Hydrochloric acid

• Sodium bicarbonate

• Ethyl acetate

Procedure:

• In a well-ventilated fume hood, dissolve p-phenylenediamine (1 equivalent) in methanol.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add formaldehyde (1 equivalent) dropwise to the cooled solution while maintaining the temperature.

• Stir the mixture for 30 minutes at 0-5 °C.

• In a separate flask, dissolve sodium cyanide (1 equivalent) in a minimal amount of cold water.

• Slowly add the aqueous sodium cyanide solution to the reaction mixture, ensuring the temperature does not exceed 10 °C.

• Allow the reaction to stir at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding an aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Safety Note: This reaction involves highly toxic cyanide. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment must be worn. Any cyanide-containing waste must be quenched with an appropriate oxidizing agent (e.g., bleach) before disposal.

Strategies to Enhance Reproducibility

• Control of Stoichiometry: Precise control over the stoichiometry of the reactants, particularly using a 1:1 molar ratio of p-phenylenediamine to formaldehyde, is crucial to favor mono-substitution.

• Slow Addition and Temperature Control: Slow, dropwise addition of formaldehyde and the cyanide source at low temperatures can help to control the reaction rate and improve selectivity.

• Use of Protecting Groups: While adding steps to the synthesis, the use of a removable protecting group on one of the amino functions of p-phenylenediamine would ensure mono-substitution. However, this would no longer be a one-pot reaction.

Route 2: Reduction of a Nitro Precursor

An alternative and potentially more reproducible route to a similar aminonitrile, p-aminophenylacetonitrile, involves the reduction of p-nitrophenylacetonitrile.[7][8] This two-step approach first involves the nitration of phenylacetonitrile followed by the reduction of the nitro group. Given the high yields and selectivity reported in the patent literature for the reduction step, this method presents a strong alternative to the Strecker synthesis. While the final product is an isomer of the target molecule, this route is presented as a highly reproducible method for a closely related and synthetically useful aminonitrile.

Reaction Mechanism

The reduction of the aromatic nitro group to an amine can be achieved using various reducing agents. Catalytic hydrogenation using catalysts like Palladium on carbon (Pd/C) or Raney Nickel is a common and efficient method.[7][8]

Figure 2. Synthetic workflow for the reduction of p-nitrophenylacetonitrile.

Reproducible Experimental Protocols (Reduction of Nitro Precursor)

The following protocols are adapted from patent literature and have been reported to provide high yields and purity.[7][8]

Protocol 2A: Catalytic Hydrogenation with Pd/C [8]

Materials:

• p-Nitrophenylacetonitrile

• Ethanol (95%)

• 10% Palladium on carbon (Pd/C)

• Hydrogen gas

• Pressure reactor

Procedure:

• In a pressure reactor, combine p-nitrophenylacetonitrile, ethanol, and the Pd/C catalyst. The recommended mass ratio is approximately 1:6.25:0.2-0.4 (p-nitrophenylacetonitrile:ethanol:catalyst).[8]

• Seal the reactor and purge with an inert gas (e.g., argon) before introducing hydrogen gas.

• Pressurize the reactor with hydrogen to 0.3-0.4 MPa.[8]

• Stir the reaction mixture at a controlled temperature of 30-50 °C for approximately 4 hours.[8]

• After the reaction is complete, cool the reactor, and carefully vent the hydrogen.

• Filter the reaction mixture to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Recrystallize the crude product from 95% ethanol to yield light brown crystals of p-aminophenylacetonitrile.

Protocol 2B: Nickel-Catalyzed Hydrogen Transfer with Hydrazine Hydrate [7]

Materials:

• p-Nitrophenylacetonitrile

• Ethanol

• Raney Nickel

• Hydrazine hydrate

Procedure:

• To a solution of p-nitrophenylacetonitrile (1 equivalent) in ethanol, add Raney Nickel (a catalytic amount, e.g., ~1.5g for 0.1 mol of starting material).[7]

• With vigorous stirring at 20-30 °C, add hydrazine hydrate (3 equivalents) dropwise.[7]

• Continue stirring for approximately 3-5 hours.[7]

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture to recover the Raney Nickel catalyst.

• Concentrate the filtrate under reduced pressure.

• Recrystallize the crude product from 95% ethanol to obtain light yellow crystals of p-aminophenylacetonitrile.

Comparative Analysis

Parameter	Route 1: Strecker-Type Synthesis	Route 2: Reduction of Nitro Precursor
Starting Materials	p-Phenylenediamine, formaldehyde, cyanide source	p-Nitrophenylacetonitrile
Number of Steps	One-pot	Two steps (nitration + reduction)
Reported Yield	Variable, dependent on selectivity	High (up to 98%)[7]
Purity of Crude Product	Lower, due to byproduct formation	High
Reproducibility	Moderate to low, sensitive to reaction conditions	High
Key Challenges	Controlling mono-substitution, handling of toxic cyanide	Handling of nitrated intermediates, catalytic hydrogenation setup
Purification	Column chromatography often required	Recrystallization is often sufficient[7][8]
Scalability	Challenging due to selectivity issues	More readily scalable
Safety Considerations	Use of highly toxic cyanide	Use of flammable hydrogen gas and pyrophoric catalysts, handling of nitro compounds

Characterization of [(4-Aminophenyl)amino]acetonitrile

Accurate characterization of the final product is essential to confirm its identity and purity. The following are expected analytical data for the closely related isomer, p-aminophenylacetonitrile.

• ¹H NMR (DMSO-d₆): δ 7.05 (d, 2H), 6.65 (d, 2H), 5.3 (s, 2H, NH₂), 3.72 (s, 2H, CH₂CN).[9]

• ¹³C NMR (DMSO-d₆): δ 148.1, 129.2, 118.9, 114.5, 114.1, 21.9.

• IR (KBr, cm⁻¹): 3450-3200 (N-H stretching), 2250 (C≡N stretching), 1620, 1520 (aromatic C=C stretching).

Conclusion

The reproducible batch synthesis of [(4-Aminophenyl)amino]acetonitrile is a significant challenge, primarily due to the difficulty in controlling selectivity in the one-pot Strecker-type synthesis with p-phenylenediamine. While this route offers the advantage of being a one-pot reaction, the potential for the formation of a di-substituted byproduct necessitates careful control of reaction conditions and often requires chromatographic purification, which can impact reproducibility and scalability.

In contrast, the two-step route involving the reduction of a nitro precursor, as demonstrated for the synthesis of the isomeric p-aminophenylacetonitrile, offers a highly reproducible and high-yielding alternative. The detailed protocols available from the patent literature suggest that this method is robust and scalable, with purification often achievable by simple recrystallization.

For researchers and drug development professionals prioritizing high purity, batch-to-batch consistency, and scalability, the reduction of a nitro precursor represents a more reliable synthetic strategy for obtaining aminophenylacetonitrile derivatives. While the Strecker route may be viable for small-scale synthesis or for generating diverse analogs, its application in a reproducible batch process requires significant optimization to overcome the inherent selectivity challenges.

References

• CN104356026A - Preparation method of p-aminophenyl acetonitrile - Google P

• ARE MULTICOMPONENT STRECKER REACTIONS OF DIKETONES WITH DIAMINES UNDER HIGH PRESSURE AMENABLE TO HETEROCYCLIC SYNTHESIS? Koji Ku. [Link]

• CN103102285A - Preparation method of p-aminophenylacetonitrile - Google P

• Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in ... - PMC. [Link]

• EP1976821A1 - Direct alkylation of n-alkyl-n'-phenyl-p-phenylenediamine - Google P

• Catalytic Enantioselective Strecker Reaction of Ketoimines | Journal of the American Chemical Society. [Link]

• The Strecker Synthesis of Amino Acids - Master Organic Chemistry. [Link]

• Method for preparing p-aminophenylacetonitrile by reducing p-nitrobenzeneacetonitrile by utilizing ammonium thiosulfate (2014) | Zhang Chaozhi - SciSpace. [Link]

• The Borono–Strecker Reaction: Synthesis of α-Aminoboronates via a Multicomponent Reaction of Carbonyl Compounds, Amines, and B2pin2 | Organic Letters. [Link]

• Selective Mono-N-alkylation of 3-Amino Alcohols via Chelation to 9-BBN. [Link]

• Synthesis and Characterization of Nanosize Poly (p-phenylenediamine) in the presence of Benzalkonium Chloride - IJASRM. [Link]

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• Introduction of functional groups into peptides via N-alkylation - PubMed. [Link]

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• Elicitation response characteristics to mono- and to N,N'-diacetyl-para-phenylenediamine. [Link]

• Selective catalytic Hofmann N-alkylation of poor nucleophilic amines and amides with catalytic amounts of alkyl halides - Green Chemistry (RSC Publishing). [Link]

• Strecker Synthesis - Master Organic Chemistry. [Link]

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• Facile and One-Pot Synthesis of α-Aminonitriles by Strecker Reaction Catalyzed by [BMIM][PINO] as a New Ionic Liquid - Sciforum. [Link]

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• A truly green synthesis of α-aminonitriles via Strecker reaction - PMC - NIH. [Link]

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• Strecker Synthesis - Organic Chemistry Portal. [Link]

• Synthesis and characterization of novel electrochromic poly(amide-imide)s with N,N′-di(4-methoxyphenyl)-N,N′-diphenyl-p-phenylenediamine units - RSC Publishing. [Link]

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• CN101786966A - New preparation technology of p-nitro phenylacetonitrile - Google P
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• Supporting Information Synthesis of α-Aminonitriles using Acetonitrile, Amino Acids, and Hexacyanoferrate. [Link]

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Safety & Regulatory Compliance

Operational Guide: Proper Disposal and Hazard Mitigation of [(4-Aminophenyl)amino]acetonitrile

As a Senior Application Scientist, I frequently encounter laboratories that treat all organic waste uniformly. However, compounds like [(4-Aminophenyl)amino]acetonitrile (CAS: 6306-44-1) demand highly specialized handling. This molecule, an aromatic aminonitrile, presents unique chemical risks—specifically the potential to release hydrogen cyanide (HCN) and toxic nitrogen oxides (NOx) under stress conditions.

This guide provides a self-validating, step-by-step operational protocol for the safe segregation, containment, and final destruction of this compound, ensuring absolute compliance and personnel safety.

Mechanistic Causality: The "Why" Behind the Protocol

To design an effective disposal strategy, we must first understand the molecular vulnerabilities of [(4-Aminophenyl)amino]acetonitrile. The compound features an aniline derivative linked to an aliphatic nitrile group.

• Acidic Hydrolysis & Cyanide Toxicity: The α -aminonitrile moiety is chemically sensitive. Under strongly acidic conditions or via biological metabolism, the nitrile group can undergo hydrolysis or enzymatic cleavage, releasing free cyanide ions (CN⁻)[1]. Cyanide is acutely toxic because it binds irreversibly to the ferric (Fe³⁺) ion of cytochrome c oxidase in the mitochondrial electron transport chain, effectively halting cellular respiration[1].

• Thermal Decomposition: If this compound is subjected to uncontrolled fires or low-temperature incineration, the nitrogen-rich structure will undergo incomplete combustion. This reaction releases lethal hydrogen cyanide (HCN) gas and nitrogen oxides (NOx)[2].

Because of these mechanisms, never mix this compound with strong acids , and never dispose of it via standard municipal waste or drain systems [2].

Physicochemical Hazards & Containment Parameters

To standardize your laboratory's response, all quantitative data and operational parameters for this compound are summarized below.

Table 1: Hazard Profile and Containment Specifications

Parameter	Specification / Action
Chemical Class	Aromatic Aminonitrile
CAS Number	6306-44-1
Primary Hazards	Acute Toxicity (Oral/Dermal/Inhalation), Eye/Skin Irritant
Incompatible Materials	Strong acids, strong oxidizers, reducing agents
Decomposition Products	Hydrogen cyanide (HCN), Nitrogen oxides (NOx), CO, CO₂
Recommended PPE	Nitrile gloves (≥0.11 mm), safety goggles, P100 particulate respirator
Disposal Container	Sealed High-Density Polyethylene (HDPE) or PTFE-lined glass
Regulatory Classification	Toxic Hazardous Waste (RCRA Subtitle C)

Step-by-Step Disposal Workflows

The following methodologies provide a self-validating system for managing [(4-Aminophenyl)amino]acetonitrile from generation to final destruction.

Phase 1: Routine Segregation and Primary Containment

• Isolate the Waste Stream: Designate a specific, labeled waste container exclusively for halogen-free, highly toxic organic solids. Do not co-mingle with acidic waste streams to prevent accidental HCN gas generation.

• Select the Container: Use a chemically compatible, sealable container such as an HDPE bottle or a PTFE-lined amber glass jar.

• Apply RCRA Labeling: Under the Resource Conservation and Recovery Act (RCRA) Subtitle C, this material must be managed as a hazardous waste[3]. Label the container clearly with "Hazardous Waste - Toxic Organic Solid (Aminonitrile)", the specific chemical name, and the accumulation start date[4].

• Storage Conditions: Store the sealed container in a cool, dry, well-ventilated secondary containment tray, strictly away from oxidizers and heat sources.

Phase 2: Spill Response and Decontamination

In the event of an accidental release, standard sweeping is insufficient and dangerous due to aerosolization risks.

• Evacuate and Ventilate: Clear personnel from the immediate area and ensure the laboratory fume hood or local exhaust ventilation is operating at maximum capacity.

• Don Appropriate PPE: Responders must wear a P100 particulate respirator (or N95 minimum), chemical-resistant nitrile gloves, and tight-fitting safety goggles[1].

• Containment via Absorption: Do not use water, as it may spread the contamination. Use an inert, dry absorbent material (e.g., dry sand or vermiculite) to cover the solid.

• Non-Sparking Collection: Use non-sparking tools to gently sweep the absorbed mixture into a dedicated hazardous waste container[5]. Avoid any aggressive brushing that could generate dust.

• Surface Decontamination: Wipe the area with a damp cloth using a mild alkaline detergent, placing all used wipes into the hazardous waste container.

Phase 3: Final Destruction via Controlled Incineration

Because of the severe environmental and health hazards, landfill disposal is strictly prohibited.

• Transfer to a Licensed Facility: Contract a certified hazardous waste management vendor authorized to transport and treat RCRA Subtitle C wastes[3].

• High-Temperature Incineration: The facility must destroy the compound via high-temperature incineration (typically >1000°C). At these temperatures, the organic framework is completely oxidized into carbon dioxide, water, and nitrogen gas.

• Flue Gas Scrubbing: To prevent the atmospheric release of trace NOx and HCN generated during combustion, the incinerator must be equipped with an alkaline flue gas scrubbing system[5]. This neutralizes the acidic exhaust gases into harmless salts before environmental emission.

Hazard Mitigation and Disposal Pathway

The following diagram illustrates the logical relationship between the chemical's inherent hazards, the consequences of improper handling, and the neutralizing effects of the prescribed disposal workflow.

Fig 1: Degradation pathways of aminonitriles and the corresponding neutralizing disposal workflow.

References

• Material Safety Data Sheet - N-Phenylglycinonitrile, 97%. Cole-Parmer. Available at: [Link]

• Resource Conservation and Recovery Act (RCRA) Regulations. US EPA. Available at: [Link]

• 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. eCFR. Available at: [Link]

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• 5. chemicalbook.com [chemicalbook.com]

Mastering the Safe Handling of [(4-Aminophenyl)amino]acetonitrile: A Guide for Laboratory Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental to discovery. Among these, [(4-Aminophenyl)amino]acetonitrile, a compound of interest for its potential applications, requires meticulous handling due to its inherent hazardous properties. This guide provides an in-depth, procedural framework for the safe management of this compound, ensuring the well-being of laboratory personnel and the integrity of research outcomes. Our commitment is to empower researchers with the knowledge to navigate the complexities of chemical handling, fostering a culture of safety and scientific excellence.

Understanding the Hazard Profile

[(4-Aminophenyl)amino]acetonitrile is classified under the Globally Harmonized System (GHS) with the following primary hazards:

• Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if inhaled.[1]

• Skin Irritation: May cause skin irritation.[1]

• Eye Irritation: May cause serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory tract irritation.[1]

The presence of the nitrile group (-C≡N) warrants particular caution, as related compounds can be toxic. The amino groups may also contribute to the compound's reactivity and toxicological profile.

Essential Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table outlines the minimum required PPE for handling [(4-Aminophenyl)amino]acetonitrile in various laboratory contexts.

Operation	Eyes and Face	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields or chemical splash goggles.[2]	Nitrile gloves (double-gloving recommended).[3][4][5][6][7]	Laboratory coat.	N95-rated dust mask or a respirator with a particulate filter if not handled in a fume hood.[8]
Solution Preparation and Transfers	Chemical splash goggles and a face shield.[7]	Nitrile gloves. Ensure gloves are compatible with the solvent being used.[3][4][6]	Chemical-resistant laboratory coat.	Work within a certified chemical fume hood.[9]
Running Reactions	Chemical splash goggles and a face shield.[7]	Nitrile gloves.[3][4][5][6][7]	Chemical-resistant laboratory coat.	A properly functioning chemical fume hood is mandatory.
Work-up and Purification	Chemical splash goggles and a face shield.[7]	Nitrile gloves.[3][4][5][6][7]	Chemical-resistant laboratory coat.	Operations should be conducted inside a chemical fume hood.

Expert Insight: Nitrile gloves are recommended due to their broad chemical resistance, particularly against solvents and many organic compounds.[3][4][6] They offer a reliable barrier and are a good alternative for individuals with latex allergies.[4][5] However, it is crucial to consult a glove compatibility chart for the specific solvents being used in your procedure.

Procedural Guide for Safe Handling

A systematic approach to handling [(4-Aminophenyl)amino]acetonitrile is critical to minimize exposure risk. The following workflow provides a step-by-step guide from preparation to disposal.

Figure 1. A generalized workflow for the safe handling of [(4-Aminophenyl)amino]acetonitrile.

Step-by-Step Handling Protocol

• Preparation:

  • Assemble PPE: Don all required personal protective equipment as outlined in the table above.

  • Review Safety Information: Before beginning work, thoroughly review the available safety data for [(4-Aminophenyl)amino]acetonitrile and the experimental protocol.

  • Prepare the Work Area: Ensure a certified chemical fume hood is operational.[9] The work surface should be clean and uncluttered. Keep a spill kit readily accessible.

• Handling:

  • Weighing: If handling the solid, weigh the required amount in the fume hood to avoid inhalation of dust particles. Use anti-static measures if necessary.

  • Solution Preparation: Add the solid to the solvent slowly and in a controlled manner within the fume hood.

  • Reactions and Transfers: All subsequent steps, including reactions, work-up, and purification, must be performed within the fume hood.

• Cleanup and Disposal:

  • Decontamination: Decontaminate all glassware and equipment that came into contact with the compound. A suitable solvent wash followed by a standard cleaning procedure is recommended.

  • Waste Segregation: Segregate all waste streams.

    • Solid Waste: Contaminated consumables such as gloves, paper towels, and weigh boats should be collected in a designated, labeled hazardous waste bag.

    • Liquid Waste: Unused solutions and reaction mixtures should be collected in a clearly labeled, sealed hazardous waste container.[10] The container should be compatible with the solvents used.[10]

  • Disposal: Dispose of all hazardous waste through your institution's environmental health and safety (EHS) office.[10] Never dispose of this chemical down the drain.

  • Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Always remove gloves last and wash hands thoroughly with soap and water.[6]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[9] Remove contaminated clothing. Seek medical attention.[11]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[9] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[9]

• Spills:

  • Minor Spills (in a fume hood): Absorb the spill with an inert material such as vermiculite or sand.[11] Collect the absorbed material in a sealed container for hazardous waste disposal. Clean the spill area with a suitable solvent.

  • Major Spills: Evacuate the immediate area and alert your laboratory supervisor and EHS office. Prevent the spill from entering drains.[12]

Conclusion

The responsible and safe handling of [(4-Aminophenyl)amino]acetonitrile is paramount for protecting researchers and ensuring the quality of scientific work. By adhering to the principles of proactive hazard assessment, consistent use of appropriate PPE, and diligent adherence to established protocols, a safe laboratory environment can be maintained. This guide serves as a foundational resource, and it is incumbent upon each researcher to supplement this information with institution-specific safety protocols and a thorough understanding of the experimental procedures being undertaken.

References

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